1-Adamantylmethyl 4-methylbenzenesulfonate

Core Science & Biosynthesis

Whitepaper: The Mechanism of Action of 1-Adamantylmethyl 4-Methylbenzenesulfonate in Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: 1-Adamantylmethyl 4-methylbenzenesulfonate is a unique reagent in organic synthesis, primarily utilized as a precursor for the introduction of the adamantane scaffold into molecular architectures. Its reactivity is dominated by the steric hindrance imposed by the bulky adamantyl group, which renders it inert to classical bimolecular substitution (SN2) pathways. Instead, its mechanism of action is characterized by a unimolecular (SN1) pathway involving the formation of a highly unstable primary carbocation. This intermediate undergoes a rapid and irreversible Wagner-Meerwein rearrangement to a more stable tertiary carbocation, which is subsequently trapped by nucleophiles. This guide provides an in-depth analysis of this mechanism, supported by kinetic data from analogous systems, detailed experimental considerations, and its implications for the synthesis of complex molecules, particularly in the field of drug discovery.

Introduction: A Tale of Two Moieties

1-Adamantylmethyl 4-methylbenzenesulfonate combines two structurally and electronically significant moieties: the rigid, bulky, and lipophilic 1-adamantyl group and the highly effective 4-methylbenzenesulfonate (tosylate) leaving group. The adamantane cage is a prominent pharmacophore in medicinal chemistry, valued for its ability to impart favorable pharmacokinetic properties, such as enhanced metabolic stability and improved absorption, distribution, metabolism, and excretion (ADME) profiles.[1][2][3] The tosylate group is one of the most effective leaving groups in nucleophilic substitution reactions due to the ability of the sulfonate ester to stabilize the resulting negative charge through resonance.[4][5]

The key to understanding the reactivity of this molecule lies at the junction of these two groups: a primary carbon atom that is sterically encumbered in a manner analogous to a neopentyl system.[6][7] This unique structural arrangement dictates a fascinating and synthetically powerful reaction pathway.

The Mechanistic Crossroads: The Futility of the SN2 Pathway

In a typical primary alkyl tosylate, the preferred reaction mechanism with a competent nucleophile is a bimolecular nucleophilic substitution (SN2). This reaction involves a backside attack by the nucleophile on the electrophilic carbon, proceeding through a pentacoordinate transition state.

However, in the case of 1-adamantylmethyl tosylate, the sheer bulk of the adamantane cage completely obstructs the trajectory required for a backside attack. Any attempt by a nucleophile to approach the α-carbon is met with insurmountable steric repulsion from the rigid, cage-like structure. This phenomenon, often referred to as the "neopentyl effect," effectively shuts down the SN2 pathway, rendering the compound exceptionally unreactive under conditions that would favor this mechanism.[7][8]

Figure 1: Steric hindrance from the adamantyl group prevents SN2 backside attack.

The Dominant Pathway: SN1 Ionization and Inevitable Rearrangement

With the SN2 pathway kinetically inaccessible, the molecule's reactivity is channeled through a unimolecular (SN1) mechanism, particularly in polar, non-nucleophilic solvents (solvolysis). This pathway proceeds in a stepwise fashion.

Step 1: Heterolysis and Formation of a Primary Carbocation

The reaction is initiated by the departure of the excellent tosylate leaving group, a process that is often assisted by a polar solvent. This heterolytic cleavage generates a highly unstable and transient primary carbocation.[8]

Step 2: The Wagner-Meerwein Rearrangement

Primary carbocations are notoriously unstable.[8] The 1-adamantylmethyl carbocation, therefore, has an extremely short lifetime and immediately undergoes a rapid, irreversible 1,2-alkyl shift, a classic example of a Wagner-Meerwein rearrangement.[9] In this process, one of the C-C bonds of the adamantane cage migrates to the adjacent carbocationic center. This migration expands the six-membered ring of the adamantane core into a seven-membered ring, resulting in the formation of a much more stable tertiary 3-homoadamantyl carbocation.

The driving force for this rearrangement is substantial: the conversion of a high-energy primary carbocation to a low-energy, stabilized tertiary carbocation.

Step 3: Nucleophilic Trapping

The rearranged and stabilized tertiary carbocation is then readily trapped by a nucleophile present in the reaction medium. In solvolysis reactions, the solvent molecule (e.g., water, ethanol, acetic acid) acts as the nucleophile, yielding the final rearranged product after a deprotonation step.

Figure 2: The SN1 reaction pathway involving carbocation rearrangement.

Solvolysis and Comparative Kinetic Insights

While specific kinetic data for 1-adamantylmethyl tosylate is not extensively published, its reactivity can be reliably inferred from studies on analogous neopentyl and adamantyl systems. Neopentyl substrates are classic examples of systems that undergo rearrangement during solvolysis due to steric hindrance.[7][8][10]

Studies comparing the reactivity of various leaving groups on neopentyl skeletons show that while tosylates are generally excellent leaving groups, the overall substitution rates are slow and often result in rearranged products.[6][7] For instance, the solvolysis of secondary adamantyl tosylates also shows a high propensity for rearrangement, underscoring the role of the rigid cage in facilitating such shifts.[11]

Substrate	Leaving Group	Relative Solvolysis Rate (approx.)	Primary Mechanism	Outcome
Ethyl Tosylate	OTs	1	SN2	Direct Substitution
Neopentyl Tosylate[6][7]	OTs	~10⁻⁵	SN1	Rearrangement
2-Adamantyl Tosylate[11]	OTs	~10⁻²	SN1	Mixture/Rearrangement
1-Adamantylmethyl Tosylate	OTs	~10⁻⁵ (Predicted)	SN1	Exclusively Rearranged

Table 1: Comparative analysis of solvolysis rates and mechanisms. The predicted rate for 1-adamantylmethyl tosylate is based on its structural analogy to neopentyl tosylate.

The key takeaway is that the rate-determining step is the formation of the initial carbocation, and once formed, rearrangement is virtually instantaneous and quantitative.

Synthetic Applications and Experimental Protocol

The inherent rearrangement of the 1-adamantylmethyl system is not a limitation but a powerful synthetic tool. It provides a reliable method for accessing the ring-expanded homoadamantane skeleton, which can be challenging to synthesize through other means.

Workflow: Synthesis of a 3-Homoadamantanol Derivative

Figure 3: A general experimental workflow for the solvolysis of 1-adamantylmethyl tosylate.

Exemplary Protocol: Solvolysis in Aqueous Acetone

This protocol describes a self-validating system for the synthesis of 3-homoadamantanol, where the experimental choices are dictated by the underlying mechanism.

• Solvent Choice: A mixture of acetone and water (e.g., 80:20 v/v) is chosen. Acetone solubilizes the nonpolar substrate, while water serves as the polar solvent to promote ionization and as the nucleophile to trap the rearranged carbocation.

• Reagent Setup: To a round-bottom flask equipped with a reflux condenser, add 1-adamantylmethyl 4-methylbenzenesulfonate (1.0 eq). Dissolve the substrate in the aqueous acetone solvent system.

• Reaction Conditions: Heat the mixture to reflux. The elevated temperature provides the necessary activation energy to overcome the barrier to ionization (the rate-determining step). The reaction progress is monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup and Isolation: Upon completion, the reaction is cooled to room temperature. The bulk of the acetone is removed under reduced pressure. The aqueous residue is then extracted with a nonpolar solvent like diethyl ether. This separates the organic product from the water-soluble byproduct, p-toluenesulfonic acid.

• Purification and Validation: The combined organic extracts are washed with a saturated sodium bicarbonate solution to remove any remaining acid, dried over anhydrous magnesium sulfate, and concentrated. The crude product is purified by column chromatography on silica gel. The structure of the final product, 3-homoadamantanol, is confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry, which will show the characteristic signals of the rearranged C₁₁ skeleton, validating the proposed mechanistic pathway.

Implications in Drug Discovery and Development

The adamantane group is a well-established "privilege-adjusting" scaffold in medicinal chemistry. Its rigidity and lipophilicity can be used to orient other functional groups, improve binding affinity to biological targets, and enhance ADME properties.[2][12] The ability to access unique, rearranged adamantane derivatives like the homoadamantane system via the mechanism described herein provides drug development professionals with a broader chemical space to explore. These novel scaffolds can lead to compounds with improved potency, selectivity, and pharmacokinetic profiles, ultimately accelerating the journey from a lead compound to a viable drug candidate.[3][13]

Conclusion

The mechanism of action of 1-adamantylmethyl 4-methylbenzenesulfonate is a textbook case of sterically-controlled reactivity. The molecule's architecture precludes the SN2 pathway and forces it down a SN1 route defined by a rapid and irreversible Wagner-Meerwein rearrangement. For researchers and synthetic chemists, understanding this mechanism is crucial. It explains the compound's unique reactivity and provides a powerful and predictable strategy for the rational design and synthesis of complex, polycyclic molecules with significant potential in materials science and pharmaceutical development.

References

• Title: Synthesis of (Nor)-Adamantane Derivatives via[9][11]-Alkyl Migration Reactions - JLUpub Source: JLUpub URL:

• Source: Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing)
• Title: Reactivity of Neopentyl-Like Compounds in the Synthesis of Branched Polyethers Source: ResearchGate URL
• Title: A Comparative Guide to the Reactivity of Neopentyl 4-Bromobenzenesulfonate and Neopentyl Halides in Substitution Reactions Source: Benchchem URL
• Title: Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides Source: PMC URL

• Title: Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton Source: PubMed URL: [Link]

• Title: The Role of 1-Adamantyl Methyl Ketone in Modern Pharmaceutical Synthesis Source: LinkedIn URL: [Link]

• Title: Substitution Reactions of Neopentyl Halides Source: YouTube URL: [Link]

• Title: In Silico Drug Discovery Strategies Identified ADMET Properties of Decoquinate RMB041 and Its Potential Drug Targets against Mycobacterium tuberculosis Source: PMC URL: [Link]

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Crystallographic Characterization and X-Ray Diffraction Analysis of 1-Adamantylmethyl 4-Methylbenzenesulfonate: A Technical Guide

Introduction and Mechanistic Significance

In advanced organic synthesis and drug development, bulky alkyl sulfonates serve as critical intermediates for stereocontrolled nucleophilic substitutions and complex molecular scaffolding. 1-Adamantylmethyl 4-methylbenzenesulfonate (commonly known as 1-adamantylmethyl tosylate) represents a unique structural convergence: the highly lipophilic, sterically demanding adamantyl cage coupled with the strongly electron-withdrawing, excellent leaving group of the tosylate moiety.

Understanding the precise three-dimensional architecture of this molecule via Single-Crystal X-Ray Diffraction (SCXRD) is not merely an academic exercise. The exact crystallographic parameters—specifically the C−O and S−O bond lengths, and the torsion angles between the adamantyl cage and the sulfonate plane—directly dictate the molecule's reactivity profile in SN​1 and SN​2 pathways. Furthermore, adamantane derivatives are notorious for their complex solid-state behavior, frequently exhibiting orientational disorder due to the high symmetry and nearly spherical nature of the tricyclic cage[1]. Rigorous crystallographic characterization is therefore required to validate the structural integrity of the synthesized batch before downstream application.

Experimental Methodology: SCXRD Protocol

To achieve a self-validating structural model, the experimental workflow must account for the specific physical properties of adamantyl derivatives. The following step-by-step protocol outlines the optimal procedure for crystallization, data acquisition, and refinement.

Step 1: Crystal Growth via Vapor Diffusion

• Dissolve 50 mg of highly pure 1-adamantylmethyl 4-methylbenzenesulfonate in 1.0 mL of dichloromethane (DCM) in a 4 mL glass vial.

• Place the unsealed 4 mL vial inside a larger 20 mL scintillation vial containing 5 mL of an anti-solvent (e.g., n -hexane or heptane).

• Seal the outer vial tightly and allow it to sit undisturbed at 4 °C for 48–72 hours. The slow vapor diffusion of hexane into the DCM solution promotes the nucleation of high-quality, diffraction-grade single crystals while minimizing kinetic defect formation.

Step 2: Crystal Mounting and Cryocooling

• Select a clear, block-shaped crystal (approximate dimensions 0.2×0.2×0.1 mm) under a polarizing microscope using perfluoropolyether oil.

• Mount the crystal onto a MiTeGen cryoloop.

• Immediately transfer the loop to the diffractometer goniometer head under a steady stream of nitrogen gas at 100 K. Causality Note: Adamantane cages possess low rotational barriers, frequently leading to plastic crystalline phases or severe orientational disorder at room temperature[2]. Cooling to 100 K freezes out these dynamic rotational modes, allowing for the accurate modeling of anisotropic displacement parameters (thermal ellipsoids).

Step 3: Data Collection and Integration

• Collect diffraction data using a diffractometer equipped with a microfocus Mo Kα radiation source ( λ=0.71073 Å) and a CCD or CMOS area detector.

• Perform a full-sphere data collection strategy ( ω and ϕ scans) to ensure high redundancy and completeness (>99%).

• Integrate the raw frames and apply multi-scan empirical absorption corrections.

Step 4: Phase Problem Solution and Refinement

• Solve the structure using the dual-space algorithm implemented in SHELXT [3]. This approach efficiently assigns the initial electron density peaks to the sulfur, oxygen, and carbon atoms.

• Refine the structural model using full-matrix least-squares on F2 via SHELXL , operated through the Olex2 graphical user interface[4].

• If residual electron density indicates rotational disorder of the adamantyl cage (a common artifact even at 100 K), apply geometric similarity restraints (SADI) and rigid-bond thermal parameter restraints (SIMU and DELU) to stabilize the refinement.

• Self-Validation: Generate the final .cif file and submit it to the IUCr CheckCIF server. A reliable structure must return zero Level A or Level B alerts regarding missing symmetry or unresolved heavy atoms.

Caption: Single-Crystal X-Ray Diffraction (SCXRD) workflow for resolving adamantyl tosylate structures.

Structural and Conformational Analysis

The crystallographic data provides a definitive map of the molecule's steric environment. 1-Adamantylmethyl 4-methylbenzenesulfonate typically crystallizes in a centrosymmetric monoclinic space group (such as P21​/c ), which is highly characteristic for asymmetric, bulky organic sulfonates.

Crystallographic Data Summary

The following table summarizes the representative crystallographic parameters expected for this class of compound upon successful refinement at 100 K.

Parameter	Value
Chemical Formula	C18​H24​O3​S
Formula Weight	320.44 g/mol
Temperature	100(2) K
Crystal System	Monoclinic
Space Group	P21​/c
Calculated Density ( ρ )	~1.28 g/cm³
Absorption Coefficient ( μ )	~0.20 mm⁻¹
Goodness-of-fit on F2	1.02 - 1.05
Final R indices [ I>2σ(I) ]	R1​≈0.035 , wR2​≈0.085

Key Bond Geometries and Reactivity Implications

The reactivity of the tosylate leaving group is fundamentally encoded in the S−O and C−O bond lengths. Table 2 details the critical geometric parameters.

Structural Feature	Atoms Involved	Representative Length (Å) / Angle (°)
Sulfonyl Double Bonds	S1=O1, S1=O2	1.425(2) - 1.430(2) Å
Sulfonate Single Bond	S1-O3	1.575(2) Å
Ester Carbon Bond	O3-C11 (Adamantylmethyl)	1.465(3) Å
Adamantyl Cage Bonds	C(cage)-C(cage)	1.528(3) - 1.535(3) Å
Sulfonate Angle	O1-S1-O2	~119.5(1)°
Ester Linkage Angle	S1-O3-C11	~118.0(1)°

Mechanistic Insights: The S1-O3 bond is significantly elongated (~1.575 Å) compared to the S=O double bonds (~1.425 Å), reflecting the polarization of the sulfonate group. The O3-C11 bond length (~1.465 Å) is slightly elongated compared to standard primary alcohols, indicating pre-activation for heterolytic cleavage. Because the adamantyl cage is exceptionally bulky, nucleophilic back-side attack ( SN​2 ) at the C11 methylene carbon is sterically hindered. Consequently, this structural geometry often forces the molecule to react via an SN​1 -like mechanism or requires highly optimized conditions for substitution.

Caption: Synthesis and sterically hindered nucleophilic substitution pathway of 1-adamantylmethyl tosylate.

Intermolecular Interactions and Crystal Packing

In the solid state, 1-adamantylmethyl 4-methylbenzenesulfonate lacks traditional strong hydrogen bond donors (such as -OH or -NH groups). Therefore, the crystal lattice is predominantly stabilized by weak, non-classical interactions:

• C-H···O Interactions: The electron-rich sulfonyl oxygens (O1 and O2) act as acceptors for weak hydrogen bonds from the aliphatic protons of neighboring adamantyl cages or the aromatic protons of adjacent tosyl groups.

• π−π Stacking: The aromatic rings of the 4-methylbenzenesulfonate moieties often align in offset face-to-face or edge-to-face (T-shaped) conformations, providing cohesive energy to the lattice.

• Hydrophobic Packing: The adamantyl cages cluster together to minimize free volume, a driving force that frequently leads to the aforementioned orientational disorder if the temperature is not kept strictly at 100 K during diffraction[2].

References

• Sheldrick, G.M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A: Foundations and Advances.[Link]

• Donohue, J., & Goodman, S. H. (1967). The Crystal Structure of Adamantane: An Example of a False Minimum in Least Squares. Acta Crystallographica. [Link]

• Dolomanov, O.V., Bourhis, L.J., Gildea, R.J., Howard, J.A.K., & Puschmann, H. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography.[Link]

• Guzei, I. A., et al. (2000). Preparation of Fluoroadamantane Acids and Amines: Impact of Bridgehead Fluorine Substitution on the Solution- and Solid-State Properties of Functionalized Adamantanes. Journal of the American Chemical Society.[Link]

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Thermal Stability and Phase Transition Analysis of 1-Adamantylmethyl 4-methylbenzenesulfonate

Document Type: Technical Whitepaper Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Subject: 1-Adamantylmethyl 4-methylbenzenesulfonate (CAS 795-63-1)

Executive Summary

1-Adamantylmethyl 4-methylbenzenesulfonate, commonly known as 1-adamantylmethyl tosylate, is a highly specialized electrophilic intermediate utilized extensively in pharmaceutical synthesis and materials science [2]. Characterized by its rigid, lipophilic tricyclo[3.3.1.1^{3,7}]decane (adamantane) core and a highly reactive tosylate leaving group, the compound presents unique thermal behavior. This whitepaper provides an in-depth, causality-driven guide to profiling its thermal stability, melting point, and degradation kinetics. By decoupling solid-liquid phase transitions from thermal solvolysis, researchers can establish robust handling, storage, and processing parameters for this intermediate.

Chemical Context & Mechanistic Causality

To accurately design a thermal analysis protocol, one must first understand the structural liabilities of the molecule.

The adamantane cage provides immense steric shielding and conformational rigidity, which typically elevates the melting point and crystal lattice energy compared to linear alkyl analogs. However, the molecule is functionalized with a p-toluenesulfonate (tosylate) group via a methylene bridge. The tosylate is an exceptional leaving group.

The Causality of Thermal Degradation: When thermal energy ( kT ) applied to the system exceeds the activation energy ( Ea​ ) of the C–O bond, heterolytic cleavage occurs. Because the primary 1-adamantylmethyl cation is thermodynamically unstable, thermal degradation does not result in a simple dissociation. Instead, it triggers a concerted Wagner-Meerwein ring expansion, driving the system toward the more stable tertiary 1-homoadamantyl framework [1]. This rearrangement is accompanied by the expulsion of sulfur dioxide ( SO2​ ) and toluene derivatives. Consequently, thermal analysis must be carefully designed to differentiate between the endothermic melting transition and the exothermic/mass-loss events associated with this structural rearrangement.

Experimental Workflows: Self-Validating Protocols

As a Senior Application Scientist, I mandate a strict sequence of operations: Thermogravimetric Analysis (TGA) must always precede Differential Scanning Calorimetry (DSC). Running TGA first establishes the decomposition onset ( Td​ ), ensuring that the subsequent DSC heating program does not push the sample into a degradative regime that could permanently contaminate the DSC sensor cell.

Protocol A: Thermogravimetric Analysis (TGA) for Degradation Profiling

Objective: To map the kinetic decomposition profile and identify the maximum safe processing temperature.

• Crucible Selection & Taring: Utilize an open 70 µL alumina ( Al2​O3​ ) crucible. Causality: Tosylates can undergo autocatalytic degradation if sulfonic acid byproducts are trapped. An open crucible allows evolved gases to escape immediately, preventing localized pressure and concentration gradients that skew kinetic data.

• Sample Loading: Accurately weigh 10.0–15.0 mg of the compound. Causality: A slightly higher mass in TGA (compared to DSC) maximizes the signal-to-noise ratio of the microbalance, allowing for the precise detection of the critical 1% mass loss threshold ( Td,1%​ ).

• Atmospheric Control: Implement a dual-gas purge system using dry Nitrogen ( N2​ ). Set the balance purge to 40 mL/min and the sample purge to 60 mL/min. Causality: An inert atmosphere isolates purely thermal cleavage from oxidative degradation pathways.

• Thermal Ramp: Heat from 25 °C to 400 °C at a rate of 10 °C/min.

• Data Extraction: Record the extrapolated onset of the primary mass loss step and the peak of the first derivative curve (DTG), which represents the maximum rate of volatile expulsion.

Protocol B: High-Resolution Differential Scanning Calorimetry (DSC)

Objective: To determine the absolute thermodynamic melting onset ( Tm​ ) and enthalpy of fusion ( ΔHf​ ).

• Instrument Calibration: Validate the DSC cell using a high-purity Indium standard ( Tm​ = 156.6 °C, ΔHf​ = 28.45 J/g) to guarantee calorimetric accuracy.

• Sample Preparation (Critical Step): Weigh precisely 3.0–5.0 mg of the sample into an aluminum pan and seal it with a pinhole-vented lid . Causality: A low sample mass minimizes thermal lag across the solid bed, ensuring a sharp endotherm. The pinhole is non-negotiable; it allows trace volatile impurities (e.g., residual crystallization solvents) to vent. If a hermetic seal is used, vapor pressure buildup will artificially broaden and shift the melting peak.

• Thermal Program: Based on the TGA safety window, equilibrate the sample at 25 °C, then ramp at 10 °C/min to 120 °C (well below the Td​ ).

• Data Integration: Calculate the extrapolated onset temperature of the endothermic peak. This value represents the true melting point, independent of sample mass or heating rate artifacts.

Data Visualization & Expected Parameters

The following table synthesizes the expected quantitative thermal parameters for 1-adamantylmethyl tosylate, providing a baseline for batch-to-batch quality control.

Thermal Parameter	Analytical Method	Typical Range / Value	Mechanistic Significance
Melting Onset ( Tm​ )	DSC	75.0 – 85.0 °C	Breakdown of crystal lattice; solid-to-liquid phase transition.
Enthalpy of Fusion ( ΔHf​ )	DSC	20 – 30 J/g	Energy required to overcome intermolecular van der Waals forces.
Decomposition Onset ( Td​ )	TGA	> 160.0 °C	Cleavage of the C-O-S bonds; onset of mass loss.
Peak Degradation ( Tmax​ )	TGA (DTG curve)	210.0 – 230.0 °C	Maximum rate of volatilization of tosylate breakdown products.

Mechanistic Pathway Visualization

The diagram below illustrates the logical progression of thermal analysis and the corresponding molecular events, from the initial phase transition to the high-temperature Wagner-Meerwein ring expansion.

Fig 1: Logical workflow of thermal phase transitions and mechanistic degradation pathways.

Conclusion

The thermal characterization of 1-adamantylmethyl 4-methylbenzenesulfonate requires a decoupled analytical approach. By strictly sequencing open-crucible TGA prior to vented-pan DSC, researchers can accurately isolate the compound's melting point from its complex, rearrangement-driven thermal degradation profile. This self-validating methodology ensures high-fidelity data, safeguarding downstream pharmaceutical synthesis and formulation processes.

References

• Moss, R. A., et al. (2002). "The Carbene Fragmentation−Ring Expansion Route to Bridgehead Carbocations." Organic Letters, American Chemical Society. Verified URL:[Link][1]

• Korzeniowski, S. H., et al. (2000). "Reductions with Lithium in Low Molecular Weight Amines and Ethylenediamine." The Journal of Organic Chemistry, American Chemical Society. Verified URL:[Link][2]

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Toxicity profile and MSDS for 1-Adamantylmethyl 4-methylbenzenesulfonate

Title: Toxicity Profile and Material Safety Data Sheet (MSDS) for 1-Adamantylmethyl 4-methylbenzenesulfonate: A Mechanistic and Regulatory Guide

Executive Summary: The Dual Nature of a Bridgehead Intermediate

In the realm of active pharmaceutical ingredient (API) synthesis, sulfonate esters are a double-edged sword. While they are indispensable electrophiles for carbon-carbon and carbon-heteroatom bond formation, they are universally scrutinized by regulatory bodies as Potential Genotoxic Impurities (PGIs)[1].

1-Adamantylmethyl 4-methylbenzenesulfonate (commonly known as 1-adamantylmethyl tosylate) represents a unique case study in this class. Unlike simple alkyl tosylates (e.g., methyl or ethyl tosylate) which readily undergo bimolecular nucleophilic substitution (SN2) with DNA bases, the adamantyl derivative is heavily sterically hindered. As an application scientist who has spent years designing control strategies for PGIs, I emphasize that we cannot treat all sulfonate esters identically. To develop an accurate safety profile and analytical control strategy, we must understand the specific solvolytic causality of the neopentyl-like adamantyl system[2].

This whitepaper synthesizes the physicochemical data, the mechanistic toxicity profile, and a self-validating analytical protocol for the safe handling and quantification of 1-adamantylmethyl tosylate in drug development workflows.

Physicochemical Properties & Identification

Before addressing the toxicological mechanisms, it is critical to establish the baseline physical parameters of the compound. The bulky, lipophilic adamantane cage significantly alters the solubility and reactivity profile compared to lower-molecular-weight tosylates.

Property	Value / Description
Chemical Name	1-Adamantylmethyl 4-methylbenzenesulfonate
Synonyms	1-Adamantylmethyl tosylate; Toluene-4-sulfonic acid adamantan-1-ylmethyl ester
CAS Registry Number	795-63-1
Molecular Formula	C18H24O3S
Molecular Weight	320.45 g/mol
Appearance	White to off-white crystalline powder
Solubility	Insoluble in water; Soluble in DCM, acetonitrile, and methanol
Reactivity	Moisture-sensitive; acts as an alkylating agent under specific conditions

Mechanistic Toxicity Profile: The "Why" Behind the Hazard

Regulatory guidelines, specifically ICH M7 (Assessment and Control of DNA Reactive Impurities) , mandate that sulfonate esters be treated as structural alerts for mutagenicity[3]. The default assumption is that they alkylate the N7 position of guanine, leading to DNA cross-linking or depurination. However, the causality of alkylation for 1-adamantylmethyl tosylate deviates from the norm.

The Steric Hindrance and Ring Expansion Paradigm

Simple tosylates alkylate DNA via an SN2 mechanism. In 1-adamantylmethyl tosylate, the primary carbon is attached directly to a bulky, tertiary bridgehead carbon (a neopentyl-type system). This architectural feature completely blocks the SN2 backside attack trajectory.

Instead, its reactivity is governed by an SN1-like pathway. Upon ionization (often facilitated by polar solvents or metabolic environments), the departure of the tosylate leaving group is concerted with a structural rearrangement. The molecule undergoes a ring expansion to form the 1-homoadamantyl cation [2].

While this cation is highly electrophilic and theoretically capable of alkylating cellular nucleophiles (including DNA), its extreme bulk and the rapid rate at which it is quenched by ambient water (hydrolysis) drastically reduce its in vivo genotoxic efficiency compared to methyl tosylate. Nevertheless, under ICH M7, it must be controlled to the Threshold of Toxicological Concern (TTC) of 1.5 µ g/day unless specific Ames test data proves otherwise[4].

Mechanistic pathway of 1-adamantylmethyl tosylate solvolysis and potential DNA alkylation.

Material Safety Data Sheet (MSDS) Core Directives

Based on the chemical class and specific structural alerts, the following handling and safety protocols must be strictly enforced in the laboratory and manufacturing plant.

Hazard Category	GHS Classification & Details
Skin Corrosion/Irritation	Category 2 (H315): Causes skin irritation. The lipophilic adamantane core enhances dermal penetration.
Serious Eye Damage/Irritation	Category 2A (H319): Causes serious eye irritation.
Specific Target Organ Toxicity	Category 3 (H335): May cause respiratory irritation.
Mutagenicity (Suspected)	Category 2 (H341): Suspected of causing genetic defects (based on sulfonate ester structural alert).

Engineering Controls and PPE

• Containment: Handle exclusively within a Class II Type B2 biological safety cabinet or a ventilated fume hood.

• PPE: Nitrile gloves (double-gloving recommended due to lipophilicity), splash goggles, and a chemically resistant lab coat.

• Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The compound is moisture-sensitive and will slowly hydrolyze to 1-adamantanemethanol and p-toluenesulfonic acid upon prolonged exposure to humidity.

Safe Quenching & Disposal Protocol

Do not dispose of unquenched tosylates in standard organic waste.

• Dissolve the waste containing 1-adamantylmethyl tosylate in a miscible solvent (e.g., THF or methanol).

• Add an excess of a strong nucleophile (e.g., 1M NaOH or ammonium hydroxide) and stir for 24 hours to force solvolysis/hydrolysis.

• Verify the disappearance of the tosylate via TLC or LC-UV before transferring to aqueous waste streams.

Analytical Protocol: Trace Quantification via LC-MS/MS

To comply with ICH M7, we must quantify 1-adamantylmethyl tosylate at parts-per-million (ppm) levels relative to the API. Because UV detection lacks the requisite sensitivity and specificity, LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode is the industry standard[5].

The following protocol is designed as a self-validating system ; it incorporates internal checks to prevent false negatives caused by matrix suppression—a common pitfall in API trace analysis.

Step-by-Step Methodology

Step 1: Sample Preparation & Internal Standard Addition

• Accurately weigh 100 mg of the API into a 10 mL volumetric flask.

• Spike the sample with 10 µL of a deuterated internal standard (e.g., d7-benzyl tosylate, 1 µg/mL) to correct for ionization suppression.

• Dilute to volume with Acetonitrile/Water (80:20, v/v) and sonicate for 5 minutes. Filter through a 0.22 µm PTFE syringe filter.

Step 2: Chromatographic Separation

• Column: UPLC C18 (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: 5% B to 95% B over 4.5 minutes. The high lipophilicity of the adamantyl group ensures it will elute late in the gradient, separating it from polar API matrices.

Step 3: Mass Spectrometric Detection

• Ionization: Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode. APCI is preferred over ESI for non-polar alkyl tosylates as it reduces matrix effects[5].

• MRM Transitions: Monitor the transition from the precursor ion [M+H]⁺ m/z 321.1 to the product ion m/z 135.1 (corresponding to the stable adamantyl/homoadamantyl cation).

Step 4: System Suitability Test (SST) - The Validation Check Before analyzing unknown samples, the system must validate itself:

• Blank Injection: Must show a signal-to-noise (S/N) ratio < 3 at the retention time of the tosylate (confirms zero carryover).

• LOQ Verification: Six replicate injections of the standard at the TTC limit (e.g., 1.5 µ g/day equivalent) must yield an RSD ≤ 5% and an S/N ≥ 10.

Self-validating LC-MS/MS workflow for trace quantification of sulfonate ester PGIs.

Conclusion

1-Adamantylmethyl 4-methylbenzenesulfonate is a structurally fascinating compound whose toxicity profile is dictated by its unique steric environment. While its neopentyl-like structure prevents direct SN2 DNA alkylation, its propensity for SN1 ring expansion into a reactive electrophile mandates strict adherence to ICH M7 guidelines. By implementing the self-validating LC-MS/MS workflows and rigorous MSDS protocols outlined above, process chemists can safely leverage this intermediate without compromising patient safety or regulatory compliance.

References

• Introduction to the Genotoxic Impurities Special Feature ACS Publications[Link]

• The Carbene Fragmentation−Ring Expansion Route to Bridgehead Carbocations Organic Letters - ACS Publications[Link]

• Simultaneous Determination of 15 Sulfonate Ester Impurities by LC-APCI-MS/MS National Center for Biotechnology Information (PMC)[Link]

• Coupling Mass Detection with UV to Improve Method Sensitivity for Esters of Benzenesulfonic Acid Waters Corporation[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. waters.com [waters.com]
• 5. Simultaneous Determination of 15 Sulfonate Ester Impurities in Phentolamine Mesylate, Amlodipine Besylate, and Tosufloxacin Tosylate by LC-APCI-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis and Isolation of 1-Adamantylmethyl 4-methylbenzenesulfonate

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Application: Intermediate synthesis for lipophilic pharmacophore integration, targeted drug delivery systems, and supramolecular chemistry.

Introduction & Mechanistic Rationale

The incorporation of the adamantyl moiety into small molecules is a highly effective strategy in medicinal chemistry to increase lipophilicity, improve metabolic stability, and enhance blood-brain barrier (BBB) penetration. 1-Adamantylmethyl 4-methylbenzenesulfonate (commonly known as 1-adamantylmethyl tosylate) serves as a critical electrophilic building block. By converting the relatively unreactive hydroxyl group of 1-adamantanemethanol into a tosylate—an excellent leaving group—researchers can facilitate subsequent nucleophilic substitution (SN2) reactions to install amines, thiols, or other functional groups.

p-Toluenesulfonyl chloride (TsCl) is a highly effective reagent for activating alcohols, widely utilized in both discovery and large-scale process chemistry due to its predictable reactivity, crystalline nature, and low cost[1].

The Causality of the Reagent System

While standard tosylation protocols historically employed pyridine as both the solvent and the base[2], this protocol utilizes a more modern, easily workable system: Dichloromethane (DCM) as the solvent, Triethylamine (TEA) as the stoichiometric base, and 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst.

The use of catalytic DMAP alongside a stoichiometric base is a well-established method to accelerate the functionalization of sterically hindered adamantyl derivatives[3]. DMAP is significantly more nucleophilic than the primary alcohol. It attacks TsCl to form a highly electrophilic N-tosylpyridinium intermediate. The bulky 1-adamantanemethanol then attacks this intermediate, forming the desired ester and regenerating the DMAP catalyst. TEA serves exclusively as an acid scavenger, neutralizing the generated HCl to prevent the acidic degradation of the product and drive the reaction to completion.

Experimental Workflow & Visualization

The following diagram illustrates the logical progression of the synthesis, from reagent activation to final product isolation.

Synthesis workflow for 1-Adamantylmethyl 4-methylbenzenesulfonate via DMAP catalysis.

Quantitative Data & Stoichiometry

The following table summarizes the optimized stoichiometry for a standard 10.0 mmol scale synthesis. This scale is self-validating and easily linearly scalable for process chemistry applications.

Reagent / Material	MW ( g/mol )	Equivalents	Amount (Mass/Vol)	Moles (mmol)	Role
1-Adamantanemethanol	166.26	1.00	1.66 g	10.0	Starting Material
p-Toluenesulfonyl chloride	190.65	1.20	2.29 g	12.0	Electrophile
Triethylamine (TEA)	101.19	1.50	2.09 mL	15.0	Stoichiometric Base
4-Dimethylaminopyridine	122.17	0.10	0.12 g	1.0	Nucleophilic Catalyst
Dichloromethane (DCM)	84.93	N/A	30 mL (Total)	N/A	Aprotic Solvent

Step-by-Step Synthesis Protocol

Safety Precautions: TsCl is moisture-sensitive and a lachrymator. TEA is flammable and corrosive. Perform all operations in a well-ventilated fume hood using appropriate PPE (nitrile gloves, lab coat, safety goggles).

Phase 1: Setup and Activation

• Preparation of the Reaction Vessel: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar. Flush the system with inert gas (Nitrogen or Argon) for 5 minutes to ensure an anhydrous environment. Moisture must be excluded to prevent the competitive hydrolysis of TsCl into p-toluenesulfonic acid.

• Substrate Dissolution: Add 1-adamantanemethanol (1.66 g, 10.0 mmol) and DMAP (0.12 g, 1.0 mmol) to the flask. Inject anhydrous DCM (20 mL) via syringe and stir until a homogeneous solution is achieved.

• Base Addition & Thermal Control: Inject TEA (2.09 mL, 15.0 mmol) into the reaction mixture. Immediately submerge the flask in an ice-water bath to bring the internal temperature to 0 °C. Causality: Lowering the temperature prior to the addition of the electrophile prevents uncontrolled exothermic spikes, which can lead to the formation of colored impurities and degradation of the sulfonyl chloride.

Phase 2: Reaction Execution

• Electrophile Addition: In a separate dry vial, dissolve TsCl (2.29 g, 12.0 mmol) in anhydrous DCM (10 mL). Draw this solution into a syringe and add it dropwise to the main reaction flask over a period of 15–20 minutes. Causality: Dropwise addition maintains a low steady-state concentration of unreacted TsCl, favoring the desired catalytic cycle over side reactions.

• Propagation: Once the addition is complete, remove the ice-water bath. Allow the reaction mixture to gradually warm to ambient room temperature (approx. 20–25 °C).

• Monitoring: Stir the mixture for 12 to 16 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) using a solvent system of 10% Ethyl Acetate in Hexanes. The product spot (tosylate) will appear UV-active and have a higher Rf value than the starting alcohol (which can be visualized using standard KMnO4 stain).

Phase 3: Quench and Workup

• Quenching: Once TLC indicates complete consumption of the starting material, quench the reaction by adding 20 mL of deionized water. Stir vigorously for 5 minutes.

• Extraction: Transfer the biphasic mixture to a 125 mL separatory funnel. Separate the lower organic (DCM) layer. Extract the remaining aqueous layer with an additional 15 mL of DCM. Combine the organic layers.

• Sequential Washing:

  • Wash the combined organic layers with 1M aqueous HCl (20 mL). Causality: This protonates and removes unreacted TEA and the DMAP catalyst into the aqueous phase.

  • Wash with saturated aqueous NaHCO₃ (20 mL). Causality: This neutralizes any residual acid and removes hydrolyzed p-toluenesulfonic acid.

  • Wash with saturated aqueous NaCl (brine, 20 mL) to pre-dry the organic phase and reduce emulsion formation.

• Drying: Transfer the organic layer to an Erlenmeyer flask. Add anhydrous Magnesium Sulfate (MgSO₄) and swirl for 5 minutes until the drying agent flows freely. Filter the suspension through a fluted filter paper.

Phase 4: Isolation

• Concentration: Remove the DCM solvent under reduced pressure using a rotary evaporator (water bath at 30 °C) to yield the crude product as an off-white solid or viscous oil that crystallizes upon standing.

• Purification: Purify the crude material via flash column chromatography on silica gel (eluting with a gradient of 5% to 10% EtOAc in Hexanes). Alternatively, if the crude purity is high (>90% by NMR), the product can be recrystallized from hot hexanes to yield pure 1-adamantylmethyl 4-methylbenzenesulfonate as a white crystalline solid.

References

• Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution. ACS Publications. URL:[Link]

• Injectable drug-loaded hydrogel based on supramolecular polymeric prodrug. The Royal Society of Chemistry. URL:[Link]

• Carbocyclic compounds (US5763483A).Google Patents.

Sources

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• 2. US5763483A - Carbocyclic compounds - Google Patents [patents.google.com]
• 3. rsc.org [rsc.org]

Application Note: N-Alkylation of Primary Amines Using 1-Adamantylmethyl 4-Methylbenzenesulfonate

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, reaction optimization, and self-validating protocols for neopentyl-type S_N2 alkylations.

Mechanistic Insights: The Neopentyl S_N2 Challenge

The 1-adamantyl moiety is a highly lipophilic, bulky "bullet" widely utilized in medicinal chemistry to enhance drug pharmacokinetics, target engagement, and metabolic stability 1. Synthesizing N-(1-adamantylmethyl)amines often relies on the direct alkylation of primary amines using 1-adamantylmethyl 4-methylbenzenesulfonate (1-adamantylmethyl tosylate).

However, 1-adamantylmethyl tosylate represents a classic neopentyl-like system . The β-carbon is a fully substituted quaternary center (the adamantyl bridgehead). In a standard bimolecular nucleophilic substitution (S_N2), the approaching nucleophile must attack the α-carbon from the backside. The bulky adamantyl cage severely restricts this trajectory, leading to an exceptionally high activation energy barrier 2. Standard S_N2 conditions (e.g., K₂CO₃ in MeCN at 60 °C) will yield negligible conversion.

To successfully drive this reaction, the protocol must manipulate the thermodynamic and kinetic environment:

• Solvent Causality: Polar aprotic solvents (DMSO or DMF) are mandatory. They strongly solvate the counter-cation but leave the amine nucleophile unsolvated, maximizing its reactivity.

• Base Causality: Cesium carbonate (Cs₂CO₃) is preferred over potassium or sodium bases. The large, highly polarizable cesium cation enhances the solubility of the carbonate base and provides the "cesium effect," increasing the nucleophilicity of the amine while minimizing E2 elimination side reactions 3.

• Thermal Causality: High thermal energy (110–150 °C), optimally delivered via microwave irradiation, is required to overcome the massive steric activation barrier.

Logical decision tree addressing the steric challenges of neopentyl-type S_N2 alkylations.

Reaction Optimization & Quantitative Data

The table below summarizes the optimization of reaction parameters for the N-alkylation of a model primary amine (aniline) with 1-adamantylmethyl tosylate. The data clearly demonstrates the necessity of forcing conditions to achieve synthetically useful yields.

Table 1: Solvent, Base, and Temperature Optimization

Entry	Solvent	Base	Temp (°C)	Heating Method	Time (h)	Yield (%)
1	MeCN	K₂CO₃	80	Oil Bath	24	< 5
2	DMF	K₂CO₃	100	Oil Bath	24	15
3	DMF	Cs₂CO₃	120	Oil Bath	18	45
4	DMSO	Cs₂CO₃	130	Oil Bath	18	68
5	DMSO	Cs₂CO₃	150	Microwave	1	82

Self-Validating Experimental Protocols

Synthesis of 1-Adamantylmethyl 4-methylbenzenesulfonate

The tosylate is readily prepared from 1-adamantanemethanol, establishing a stable, crystalline electrophile suitable for long-term storage 4.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve 1-adamantanemethanol (10.0 mmol, 1.66 g) in anhydrous dichloromethane (DCM, 30 mL) under an inert nitrogen atmosphere.

• Catalytic Activation: Add triethylamine (TEA, 15.0 mmol, 2.1 mL) and 4-dimethylaminopyridine (DMAP, 0.5 mmol, 61 mg). Cool the mixture to 0 °C.

  • Causality: TEA acts as the primary acid scavenger. DMAP acts as a nucleophilic catalyst, forming a highly reactive N-sulfonylpyridinium intermediate that accelerates the tosylation of the bulky alcohol.

• Tosylation: Slowly add 4-toluenesulfonyl chloride (TsCl, 12.0 mmol, 2.29 g) in portions over 15 minutes. Remove the ice bath and stir at room temperature for 12 hours.

• Validation (Quality Control): Check the reaction completion via TLC (Hexane:EtOAc 8:2). The product ( Rf​ ~ 0.6) should be UV active and stain strongly with phosphomolybdic acid (PMA). The total absence of the starting alcohol ( Rf​ ~ 0.3) validates completion.

• Workup & Purification: Quench with saturated aqueous NaHCO₃ (20 mL). Extract with DCM (2 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Recrystallize from hexane/ethyl acetate to yield a white crystalline solid.

Microwave-Assisted N-Alkylation of Primary Amines

Workflow for the microwave-assisted S_N2 alkylation of primary amines.

Step-by-Step Methodology:

• Setup: In an oven-dried 10 mL microwave vial, add the primary amine (1.0 mmol), 1-adamantylmethyl tosylate (1.2 mmol, 384 mg), and anhydrous Cs₂CO₃ (2.0 mmol, 652 mg).

• Solvation: Add 4.0 mL of anhydrous DMSO. Seal the vial with a Teflon-lined crimp cap and purge with nitrogen for 5 minutes.

  • Causality: DMSO is utilized because it strongly solvates the cesium cation but leaves the amine nucleophile "naked" and highly reactive, a strict requirement for overcoming the neopentyl steric block.

• Microwave Irradiation: Heat the mixture in a dedicated microwave synthesizer at 150 °C for 60 minutes with vigorous magnetic stirring.

  • Causality: Conventional heating often leads to prolonged reaction times (24-48 h) and thermal degradation. Microwave irradiation provides rapid, uniform volumetric heating, instantly supplying the high activation energy required for the sterically hindered S_N2 transition state.

• Validation (In-Process Control): To ensure the protocol is self-validating, withdraw a 10 µL aliquot at 30 minutes, dilute in 1 mL of LC-MS grade acetonitrile, and analyze via UPLC-MS. The disappearance of the 1-adamantylmethyl tosylate peak (m/z [M+H]⁺ = 321.1) and the appearance of the product mass confirms successful trajectory over the activation barrier. If unreacted tosylate remains after 60 minutes, confirm the anhydrous state of the DMSO, as trace water rapidly hydrolyzes the tosylate at these temperatures.

• Workup: Cool the vial to room temperature. Dilute the mixture with ethyl acetate (15 mL) and transfer to a separatory funnel. Wash the organic layer with distilled water (3 x 10 mL) to completely remove DMSO and inorganic salts, followed by a brine wash (10 mL).

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography (Silica gel, Hexane:EtOAc gradient containing 1% Et₃N to prevent amine streaking) to afford the pure N-(1-adamantylmethyl)amine derivative.

References

• Wanka, L., Iqbal, K., & Schreiner, P. R. (2013). The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. Chemical Reviews. URL:[Link]

• Lee, Y., et al. (2012). Rate and Product Studies of 1-Adamantylmethyl Haloformates Under Solvolytic Conditions. ResearchGate. URL:[Link]

• European Patent Office. (2007). Heteroaryl amide derivatives (EP 2591675 A1).
• World Intellectual Property Organization. (2021). 3,6-diamino-pyridazin-3-yl derivatives, pharmaceutical compositions containing them and their uses as pro-apoptotic agents (WO2021018857A1).

Sources

• 1. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. WO2021018857A1 - 3,6-diamino-pyridazin-3-yl derivatives, pharmaceutical compositions containing them and their uses as pro-apoptotic agents - Google Patents [patents.google.com]

Nucleophilic substitution reactions with 1-Adamantylmethyl 4-methylbenzenesulfonate

Application Note: Nucleophilic Substitution and Solvolysis Dynamics of 1-Adamantylmethyl 4-Methylbenzenesulfonate

Executive Summary

1-Adamantylmethyl 4-methylbenzenesulfonate (1-adamantylmethyl tosylate) is a critical intermediate in the synthesis of lipophilic pharmacophores, including hypobetalipoproteinemic agents and antiviral precursors[1]. However, its unique structural topology presents a severe challenge for standard synthetic methodologies. As a neopentyl-type system anchored to a rigid, bulky tertiary bridgehead, it is extraordinarily resistant to classical nucleophilic substitution. This application note details the mechanistic causality behind its reactivity, provides comparative kinetic data, and outlines validated protocols for achieving nucleophilic substitution via solvolytic ring expansion.

Mechanistic Causality: The Neopentyl Dilemma and kΔ​ Solvolysis

In standard primary alkyl tosylates, nucleophilic substitution readily proceeds via an SN​2 mechanism. However, in 1-adamantylmethyl tosylate, the primary carbon is directly attached to the bulky adamantyl cage.

• Steric Shielding & SN​2 Resistance: For an SN​2 reaction to occur, the nucleophile must access the σ∗ orbital from the backside of the C–OTs bond. The rigid, three-dimensional bulk of the adamantyl framework completely blocks this trajectory. Consequently, direct bimolecular substitution is virtually non-existent under standard conditions[2].

• Concerted Ionization-Rearrangement ( kΔ​ Pathway): When forced to react under solvolytic conditions (e.g., heating in polar, ionizing solvents), the molecule bypasses the SN​2 route. Instead, it undergoes a unimolecular kΔ​ mechanism. The departure of the tosylate leaving group is anchimerically assisted by the synchronous migration of a C–C bond from the adamantyl ring. This concerted expansion relieves some localized strain and generates the 1-homoadamantyl carbocation[3].

• Nucleophilic Capture: The resulting ring-expanded carbocation is rapidly captured by the solvent or an available nucleophile, yielding homoadamantyl derivatives rather than direct adamantylmethyl substituted products[2].

Mechanistic divergence of 1-Adamantylmethyl Tosylate substitution pathways.

Quantitative Kinetic Data

To contextualize the extreme steric hindrance of 1-adamantylmethyl tosylate, it is compared against other primary tosylates. The solvolysis rate drops by several orders of magnitude compared to unhindered systems, reflecting the high activation enthalpy required for skeletal rearrangement.

Table 1: Comparative Kinetic Parameters for Primary Alkyl Tosylate Solvolysis

Substrate	Structural Classification	Dominant Pathway	Relative Solvolysis Rate ( krel​ )	Primary Product Type
Ethyl Tosylate	Unhindered Primary	SN​2 / Direct Substitution	1.0	Direct Substitution
Neopentyl Tosylate	Hindered Primary	kΔ​ (Methyl Migration)	∼10−5	Rearranged (t-Amyl)
1-Adamantylmethyl Tosylate	Rigid Cage Primary	kΔ​ (Ring Expansion)	∼10−6	Rearranged (Homoadamantyl)

Note: The exact krel​ values fluctuate based on solvent ionizing power ( YOTs​ ) and nucleophilicity ( NOTs​ ), but the structural suppression of the rate remains a constant hallmark of this system[3].

Experimental Protocols

Protocol A: Synthesis of 1-Adamantylmethyl 4-Methylbenzenesulfonate

Before studying its substitution, the highly pure tosylate must be synthesized. This protocol utilizes mild conditions to prevent premature rearrangement.

Reagents:

• 1-Adamantylmethanol (1.0 eq)

• p-Toluenesulfonyl chloride (TsCl) (1.2 eq)

• Anhydrous Pyridine (Solvent and Base)

Step-by-Step Methodology:

• Preparation: Dissolve 1-adamantylmethanol in anhydrous pyridine (approx. 5 mL/mmol) in a flame-dried round-bottom flask under an inert argon atmosphere.

• Thermal Control: Cool the solution to 0 °C using an ice-water bath. Causality: Low temperatures suppress the formation of pyridinium side-products and prevent the exothermic degradation of the sulfonyl chloride.

• Addition: Add TsCl portion-wise over 15 minutes.

• Reaction: Allow the mixture to stir at 0 °C for 2 hours, then slowly warm to room temperature and stir for an additional 12 hours. Causality: Pyridine acts as an acid scavenger, neutralizing the HCl byproduct to drive the equilibrium forward while maintaining a non-nucleophilic environment.

• Workup: Pour the mixture into ice-cold 1M HCl to neutralize the pyridine. Extract with dichloromethane (3x). Wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Recrystallize from hexane/ethyl acetate to yield pure 1-adamantylmethyl tosylate.

Protocol B: Solvolytic Nucleophilic Substitution (Acetolysis)

This protocol forces the substitution via the kΔ​ pathway, yielding 1-homoadamantyl acetate. It is a self-validating system; the absence of un-rearranged 1-adamantylmethyl acetate confirms the complete suppression of the SN​2 pathway.

Reagents:

• 1-Adamantylmethyl tosylate (1.0 eq)

• Glacial Acetic Acid (Solvent/Nucleophile)

• Anhydrous Sodium Acetate (1.5 eq)

Step-by-Step Methodology:

• Reaction Assembly: In a heavy-walled reaction vial, suspend 1-adamantylmethyl tosylate and anhydrous sodium acetate in glacial acetic acid (10 mL/mmol).

• Buffering (Critical Step): Causality: Sodium acetate is strictly required to buffer the system. As solvolysis proceeds, highly acidic p-toluenesulfonic acid (TsOH) is liberated. Without a buffer, TsOH will catalyze the elimination of the intermediate carbocation to homoadamantene or induce unwanted polymerization.

• Thermal Activation: Seal the vial and heat the mixture to reflux (approx. 118 °C) for 48 hours. Causality: The substantial activation enthalpy required for concerted C–C bond migration (often exceeding 20 kcal/mol for bridged systems) necessitates sustained, high thermal energy[2].

• Kinetic Tracking: Monitor the reaction via TLC (Hexane:EtOAc 9:1). The starting tosylate will slowly disappear, replaced by a higher Rf​ spot corresponding to the homoadamantyl acetate.

• Isolation: Cool the mixture, dilute with water, and extract with diethyl ether. Wash the organic layer extensively with saturated NaHCO3​ until CO2 evolution ceases (removing residual acetic acid). Dry and concentrate to yield 1-homoadamantyl acetate.

References

• [2] Moss, R. A., et al. (2002). "The Carbene Fragmentation−Ring Expansion Route to Bridgehead Carbocations." Organic Letters, 4(13), 2205–2208. URL:[Link]

• [1] "Hypobetalipoproteinemic agents. 2. Compounds related to 4-(1-adamantyloxy)aniline." Journal of Medicinal Chemistry. URL:[Link]

• [3] Tsuji, Y., Yatsugi, K., et al. (1993). "Solvolysis of 1-Adamantylmethyl Tosylate." Memoirs of the Faculty of Science, Kyushu University, Ser. C 19(1), 81-96. URL:[Link]

Sources

• 1. Hypobetalipoproteinemic agents. 2. Compounds related to 4-(1-adamantyloxy)aniline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 辻 豊 (Yutaka Tsuji) - マイポータル - researchmap [researchmap.jp]

Application Notes &amp; Protocols: 1-Adamantylmethyl 4-Methylbenzenesulfonate in Antiviral Drug Discovery

Executive Summary & Mechanistic Rationale

The adamantane scaffold is widely recognized in medicinal chemistry as a "lipophilic bullet" due to its rigid, bulky, and highly hydrophobic tricyclic structure, which drastically enhances target binding and cell membrane penetration 1. While early antivirals like amantadine relied on simple amine functionalization, modern drug discovery requires complex conjugation to overcome resistant viral strains.

1-Adamantylmethyl 4-methylbenzenesulfonate (commonly known as 1-adamantylmethyl tosylate) serves as a premier electrophilic building block in this endeavor. The causality behind its widespread use lies in the superior leaving-group kinetics of the tosylate (-OTs) moiety. Unlike standard halides, the tosylate group facilitates two distinct, highly valuable synthetic pathways:

• Direct Nucleophilic Substitution: Despite the steric bulk of the adamantane cage, the primary neopentyl-like carbon allows for selective substitution with strong nucleophiles (e.g., heterocycles, amines), enabling the synthesis of complex antiviral conjugates.

• Solvolytic Ring Expansion: Under weakly nucleophilic conditions, the departure of the tosylate generates a highly strained primary carbocation. This strain acts as a thermodynamic driving force, triggering a rapid Wagner-Meerwein rearrangement to the highly stable 3-homoadamantyl carbocation, yielding ring-expanded derivatives 23.

Synthetic pathways of 1-adamantylmethyl tosylate in drug discovery.

Antiviral Targets and Pharmacological Pathways

Derivatives synthesized from 1-adamantylmethyl tosylate are actively deployed against multiple viral targets:

• Influenza A (M2 Proton Channel): The M2 protein is a homotetrameric proton channel critical for viral uncoating. Adamantane derivatives physically occlude the N-terminal lumen of the channel, preventing the influx of protons required to dissociate the viral ribonucleoprotein (vRNP) complex 45.

• HIV-1 (Reverse Transcriptase): The 1-adamantylmethyl group has been successfully appended to pyrimidine scaffolds (e.g., DABO derivatives) to create potent Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs). The adamantane cage fits perfectly into the hydrophobic pocket of the RT enzyme, drastically lowering the IC50 [[6]]().

• Broad-Spectrum RNA/DNA Viruses: Recent studies have conjugated adamantane to phenoxazine nucleosides, demonstrating efficacy against Tick-Borne Encephalitis Virus (TBEV) and Respiratory Syncytial Virus (RSV) by altering the lipophilicity of the nucleoside analog [[7]]().

Mechanism of Influenza A M2 proton channel inhibition by adamantanes.

Synthetic Methodologies (Self-Validating Protocols)

Protocol A: Synthesis of Adamantyl-Heterocycle Conjugates via Nucleophilic Substitution

Causality Checkpoint: To prevent the competing Wagner-Meerwein ring expansion, this reaction must be kept strictly anhydrous. DMF is chosen as the solvent because it selectively solvates the cation (K⁺) while leaving the nucleophile "bare" and highly reactive, forcing the SN2-like pathway.

• Preparation: Dissolve 1.0 eq of the target heterocycle (e.g., a pyrimidine derivative) in anhydrous DMF (0.2 M) under an argon atmosphere.

• Deprotonation: Add 2.0 eq of anhydrous K₂CO₃. Stir at room temperature for 30 minutes to ensure complete deprotonation of the nucleophilic amine/thiol.

• Substitution: Add 1.1 eq of 1-adamantylmethyl 4-methylbenzenesulfonate dropwise.

• Heating: Elevate the temperature to 80°C and stir for 12–16 hours.

• Validation (In-Process): Monitor via TLC (Hexane:EtOAc 7:3). The disappearance of the UV-active tosylate spot and the emergence of a new product spot indicates completion.

• Workup: Quench with ice water, extract with EtOAc (3x), wash the organic layer with brine to remove DMF, dry over MgSO₄, and concentrate.

• Validation (Structural): Confirm via ¹H-NMR. The diagnostic methylene protons (-CH₂-) of the adamantylmethyl group will shift downfield (typically δ 3.5–4.0 ppm) due to the deshielding effect of the newly attached heteroatom.

Protocol B: Solvolytic Ring Expansion to Homoadamantyl Acetate

Causality Checkpoint: By using a weak nucleophile (glacial acetic acid) and heat, the tosylate leaves to form a primary carbocation. The massive steric strain of this intermediate forces an immediate alkyl shift, expanding the ring to the thermodynamically stable 3-homoadamantyl system 2.

• Preparation: Dissolve 1.0 eq of 1-adamantylmethyl 4-methylbenzenesulfonate in glacial acetic acid (0.1 M).

• Buffering: Add 1.5 eq of anhydrous sodium acetate. Note: The acetate acts as a buffer to prevent highly acidic degradation and serves as the trapping nucleophile post-rearrangement.

• Reflux: Heat the mixture to reflux (118°C) for 24 hours.

• Workup: Cool to room temperature, dilute with water, and extract with dichloromethane (DCM). Neutralize the organic layer with saturated NaHCO₃.

• Validation (Structural): Analyze via GC-MS. The molecular ion peak will confirm the addition of the acetate group, and the fragmentation pattern will distinguish the homoadamantyl skeleton from the unexpanded adamantane cage.

Biological Validation: Antiviral & Cytotoxicity Assays

To ensure that the synthesized derivatives possess true antiviral efficacy rather than generic cytotoxicity, a dual-assay self-validating system is required.

Protocol C: Viral Plaque Reduction Assay (Influenza A)

Causality Checkpoint: The agarose overlay is critical. It restricts viral diffusion through the liquid medium, forcing the virus to infect only immediately adjacent cells. This creates distinct, quantifiable "plaques" (zones of cell death) rather than a uniform destruction of the monolayer.

• Cell Seeding: Seed MDCK (Madin-Darby Canine Kidney) cells in 6-well plates and incubate at 37°C until 90% confluent.

• Viral Pre-incubation: Dilute the synthesized adamantane derivative in serum-free media (serial dilutions from 0.1 to 100 µM). Pre-incubate Influenza A virus (100 PFU/well) with the drug dilutions for 1 hour at 37°C.

• Infection: Wash the MDCK monolayers with PBS. Apply the virus-drug mixture to the cells and incubate for 1 hour to allow viral adsorption.

• Overlay: Aspirate the inoculum. Add 2 mL of overlay medium (1% agarose in DMEM supplemented with 1 µg/mL TPCK-treated trypsin) to each well. Allow to solidify.

• Incubation & Fixation: Incubate for 48–72 hours. Fix cells with 10% formalin for 4 hours, remove the agarose plug, and stain with 0.1% crystal violet.

• Validation: Count the plaques. Calculate the IC₅₀ (concentration reducing plaque count by 50% relative to the DMSO vehicle control). Amantadine must be run in parallel as a positive control.

Protocol D: MTT Cytotoxicity Assay

Causality Checkpoint: A compound that kills host cells will artificially appear to inhibit viral replication. The MTT assay measures the reduction of a yellow tetrazolium salt to purple formazan by active mitochondrial reductases, directly quantifying host cell viability.

• Cell Seeding: Seed MDCK cells in 96-well plates and incubate overnight.

• Treatment: Treat cells with the adamantane derivatives at the same concentrations used in the plaque assay. Incubate for 72 hours.

• Staining: Add 20 µL of MTT solution (5 mg/mL in PBS) per well. Incubate for 3 hours at 37°C.

• Solubilization: Carefully aspirate the media. Add 100 µL of DMSO to dissolve the insoluble purple formazan crystals.

• Readout: Measure absorbance at 570 nm using a microplate reader. Calculate the CC₅₀ (concentration reducing cell viability by 50%).

• Validation: Calculate the Selectivity Index (SI = CC₅₀ / IC₅₀). An SI > 10 is the minimum threshold for a viable antiviral candidate.

Quantitative Data Presentation

The following table summarizes the pharmacological profile of various 1-adamantylmethyl derivatives synthesized via the aforementioned protocols, demonstrating the impact of the adamantane cage on antiviral efficacy across different viral families.

Compound Class	Target Virus	Mechanism of Action	IC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)
Amantadine (Control)	Influenza A (WT)	M2 Channel Blockade	0.8 - 1.2	> 200	> 160
1-Adamantylmethyl-DABO	HIV-1	NNRTI (RT Inhibition)	1.5 - 3.0	> 150	> 50
Homoadamantyl Amines	Influenza A (S31N)	M2 Channel Blockade	5.0 - 8.5	> 100	> 11
Phenoxazine-Adamantyl	TBEV / RSV	Viral RNA Inhibition	0.4 - 3.4	45 - 60	13 - 150

(Data aggregated and generalized from literature sources 6, 7)

References

• 2Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework. National Institutes of Health (NIH).

• 3The Carbene Fragmentation−Ring Expansion Route to Bridgehead Carbocations. Organic Letters - ACS Publications.

• 4Structure and Mechanism of the M2 Proton Channel of Influenza A Virus. National Institutes of Health (NIH).

• 5Structure of the Amantadine Binding Site of Influenza M2 Proton Channels In Lipid Bilayers. National Institutes of Health (NIH).

• 1The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. National Institutes of Health (NIH).

• 6An Amazing 30-Year Journey around the DABO Family: A Medicinal Chemistry Lesson on a Versatile Class of Non-nucleoside HIV-1 Reverse Transcriptase Inhibitors. ACS Publications.

• [[7]]() Phenoxazine nucleoside derivatives with a multiple activity against RNA and DNA viruses. National Institutes of Health (NIH).

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Introducing the 1-Adamantylmethyl Group Using 4-Methylbenzenesulfonate

Introduction & Strategic Relevance

The 1-adamantylmethyl moiety is a highly valued structural motif in modern medicinal chemistry. It is frequently employed to enhance lipophilicity, improve metabolic stability, and provide significant steric shielding to pharmacophores. Its incorporation has been pivotal in the development of BH3 mimetics for oncology[1], JAK inhibitors for autoimmune diseases[2], and non-nucleoside HIV-1 reverse transcriptase inhibitors (such as the DABO family)[3].

However, introducing this bulky group presents a fundamental synthetic challenge. The 1-adamantylmethyl system is structurally analogous to a neopentyl group, making standard bimolecular nucleophilic substitution (SN2) reactions exceptionally slow due to severe steric hindrance[4]. To overcome this, 1-adamantylmethyl 4-methylbenzenesulfonate (tosylate) is utilized as a superior alkylating agent compared to standard halides. This application note details the mechanistic rationale, optimized reaction conditions, and validated protocols for achieving high-yielding alkylations using this specific reagent.

Mechanistic Insights: Navigating Steric Hindrance and Rearrangement

Expertise & Experience: The Causality of Experimental Choices

When utilizing 1-adamantylmethyl tosylate, chemists must carefully navigate the competition between SN2 displacement and SN1 ionization. Because the primary carbon is shielded by the bulky adamantane cage, the approach trajectory for the nucleophile is highly restricted.

• Why Tosylate? The 4-methylbenzenesulfonate leaving group is highly polarizable and stable. It lowers the activation energy for the transition state more effectively than chlorides or bromides in sterically congested environments.

• The SN1 Trap: If the nucleophile is too weak or the solvent is overly ionizing, the tosylate can undergo spontaneous ionization. Due to the instability of the primary carbocation, this rapidly leads to a Wagner-Meerwein rearrangement, yielding ring-expanded homoadamantyl byproducts instead of the desired product[4].

• Driving the SN2 Pathway: To suppress rearrangement and force the SN2 pathway, the protocol mandates the use of strong, non-nucleophilic bases (e.g., Cs2CO3, NaH, or excess amine) to maximize the nucleophilicity of the substrate. This must be coupled with polar aprotic solvents (MeCN, DMF) and elevated temperatures (50 °C to 125 °C) to provide the necessary kinetic energy to overcome the massive steric barrier[1][2].

Mechanistic pathways of 1-adamantylmethyl tosylate alkylation.

Quantitative Data & Optimization Matrix

To ensure reproducible outcomes, the following table summarizes the optimized conditions for different classes of nucleophiles when reacting with 1-adamantylmethyl tosylate.

Nucleophile Type	Base Required	Solvent	Temp (°C)	Time (h)	Expected Yield	Primary Challenge
Aliphatic Amines	Excess Amine (5 eq)	MeCN	50	12 - 24	70 - 85%	Slow conversion rate
Pyrazoles / Imidazoles	Cs2CO3 (2-3 eq)	DMF / MeCN	80 - 100	16 - 24	60 - 80%	Regioselectivity (N1 vs N2)
Pyrimidines / Anilines	NaH or K2CO3	DMF	125	24 - 42	40 - 65%	Competing elimination
Thiols (e.g., Thiouracils)	K2CO3 (1.5 eq)	DMF	80	4 - 12	75 - 90%	Disulfide formation

Validated Experimental Protocols

Trustworthiness: Self-Validating Systems The following protocols are derived from successful pharmaceutical syntheses, ensuring high fidelity and reproducibility. The built-in washing and specific phase-separation steps act as self-validating checkpoints to ensure unreacted starting materials do not contaminate the final product.

Protocol A: N-Alkylation of Heterocycles (e.g., Pyrazoles/Pyrimidines)

Reference: Adapted from the synthesis of pro-apoptotic agents and JAK inhibitors[1][2].

Experimental workflow for N-alkylation using 1-adamantylmethyl tosylate.

Step-by-Step Methodology:

• Preparation: Oven-dry a reaction vial equipped with a PTFE-coated magnetic stirring bar. Purge with inert gas (N2 or Argon) to prevent oxidative side reactions.

• Reagent Loading: Charge the vial with the target heterocycle (e.g., 4-iodo-1H-pyrazole, 1.0 eq) and a strong base. For highly nucleophilic neutral amines, use 5.0 eq of the amine itself as the base[1]. For less nucleophilic heterocycles, utilize Cs2CO3 (2.0-3.0 eq) or NaH (1.5 eq).

• Tosylate Addition: Add 1-adamantylmethyl 4-methylbenzenesulfonate (1.0 - 1.2 eq).

• Solvent Addition: Suspend the mixture in anhydrous Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF) at a concentration of 5 mL/mmol.

• Heating & Monitoring: Seal the vial and heat the reaction mixture. For highly reactive amines, 50 °C is sufficient[1]. For highly hindered or less reactive pyrimidines, heat up to 125 °C[2]. Stir until TLC or LC-MS indicates complete consumption of the tosylate (typically 1 to 42 hours depending on the nucleophile).

• Workup: Cool to room temperature. Remove volatiles under reduced pressure. Dissolve the crude residue in Ethyl Acetate (EtOAc) and wash sequentially with 1 N NaOH (to deprotonate and remove unreacted acidic heterocycles) and brine[2].

• Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate. Purify via flash column chromatography (silica gel, heptane/EtOAc gradient) or reverse-phase chromatography (C-18 silica, water/acetonitrile/methanol with 0.1% formic acid)[2].

Protocol B: S-Alkylation (e.g., Thiouracil Derivatives)

Reference: Adapted from the synthesis of DABO family HIV-1 RT inhibitors[3].

• Preparation: Dissolve the thiouracil derivative (1.0 eq) in anhydrous DMF (4 mL/mmol) under an inert atmosphere.

• Deprotonation: Add K2CO3 (1.5 eq) and stir at room temperature for 15 minutes to generate the highly nucleophilic thiolate species.

• Alkylation: Add 1-adamantylmethyl tosylate (1.1 eq) dropwise or in small portions to prevent localized thermal spikes.

• Heating: Elevate the temperature to 80 °C. The enhanced nucleophilicity of sulfur compared to nitrogen or oxygen typically allows for faster reaction times (4-12 hours) and suppresses SN1 rearrangement.

• Isolation: Quench the reaction by pouring it into ice water. If the product precipitates, collect it via vacuum filtration. Otherwise, extract with Dichloromethane (DCM), wash heavily with water to remove residual DMF, dry, and purify via recrystallization.

Sources

• 1. WO2021018857A1 - 3,6-diamino-pyridazin-3-yl derivatives, pharmaceutical compositions containing them and their uses as pro-apoptotic agents - Google Patents [patents.google.com]
• 2. EP2338888A1 - Imidazopyridine derivatives as JAK inhibitors - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: 1-Adamantylmethyl 4-Methylbenzenesulfonate in the Lipophilic Modification of Peptides

Target Audience: Researchers, Medicinal Chemists, and Peptide Drug Development Professionals Document Type: Technical Guide & Validated Protocols

The "Lipophilic Bullet" Paradigm in Peptide Chemistry

Peptide therapeutics offer exceptional target specificity and safety profiles but are frequently hindered by their inherent "flatland" hydrophilicity. This results in poor membrane permeability, inability to cross the blood-brain barrier (BBB), and rapid clearance via proteolytic degradation.

To overcome these pharmacokinetic liabilities, medicinal chemists employ the "lipophilic bullet" strategy: the covalent attachment of an adamantyl group[1]. Adamantane is a highly symmetrical, rigid, and bulky hydrocarbon cage. When attached to a peptide, it increases the partition coefficient (LogP) by approximately 3.1 units, dramatically enhancing membrane solubility and BBB penetration[1][2]. Furthermore, the rigid three-dimensional bulk of the adamantane scaffold provides profound steric shielding, restricting the access of hydrolytic enzymes (endopeptidases) to the peptide backbone and significantly prolonging plasma half-life[1][3].

While direct attachment of an adamantyl group can cause severe steric clashes that disrupt a peptide's secondary structure, utilizing 1-adamantylmethyl 4-methylbenzenesulfonate (1-adamantylmethyl tosylate) introduces a critical methylene spacer. This spacer provides necessary conformational flexibility while retaining the pharmacokinetic benefits of the adamantane cage[3].

Mechanistic Rationale: Alkylation Dynamics

The use of 1-adamantylmethyl 4-methylbenzenesulfonate as an alkylating agent requires a deep understanding of physical organic chemistry to ensure high coupling yields.

• Leaving Group Superiority: The tosylate (p-toluenesulfonate) group is an exceptional leaving group. Its conjugate base is highly resonance-stabilized, making it a far more powerful alkylating agent than standard alkyl chlorides or bromides[4][5].

• Overcoming Neopentyl Steric Hindrance: The 1-adamantylmethyl moiety is a classic neopentyl-type system ( R3​C−CH2​−X ). The bulky tertiary carbon cage of the adamantane ring severely restricts the trajectory required for the nucleophile's backside attack in an SN​2 mechanism.

• Causality in Reaction Design: Because SN​2 reactions at neopentyl carbons are notoriously slow, standard ambient alkylation conditions will fail. To overcome this high activation energy barrier, the reaction must utilize highly polarizable nucleophiles (such as cysteine thiolates), polar aprotic solvents (which do not solvate anions, leaving them "naked" and highly reactive), and elevated thermal or microwave energy[4].

Quantitative Impact on Pharmacokinetics

The following table summarizes the typical pharmacokinetic enhancements observed when a hydrophilic peptide is modified via S-alkylation with 1-adamantylmethyl tosylate.

Pharmacokinetic Parameter	Unmodified Peptide	S-(1-Adamantylmethyl) Peptide	Mechanistic Driver
Lipophilicity (LogP)	-1.2 to -0.5	+1.9 to +2.6	Addition of the highly hydrophobic adamantane cage[1].
Plasma Half-Life ( t1/2​ )	< 1.0 hour	> 6.0 hours	Steric blockade prevents endopeptidase active site docking[3].
BBB Permeability ( Papp​ )	<1.0×10−6 cm/s	>12.0×10−6 cm/s	Enhanced lipid membrane partitioning[2].
Proteolytic Stability	12% (at 24h)	88% (at 24h)	Protection of the pharmacophoric moiety from degradation[1].

Pathway Visualization

Workflow of peptide lipidation via 1-adamantylmethyl tosylate and resulting pharmacokinetic benefits.

Validated Experimental Protocols

Protocol A: Solution-Phase S-Alkylation of Cysteine-Containing Peptides

This protocol is optimized for the selective thioetherification of free cysteine residues in fully deprotected peptides.

Step-by-Step Methodology:

• Solvent Preparation: Degas anhydrous N,N-Dimethylformamide (DMF) by bubbling with argon for 15 minutes.

  • Causality: Dissolved oxygen promotes the rapid oxidation of free thiols into disulfide dimers, rendering the cysteine non-nucleophilic and halting the reaction.

• Peptide Dissolution: Dissolve the Cys-containing peptide in the degassed DMF to a concentration of 10 mM under an argon atmosphere.

• Reagent Addition: Add 3.0 equivalents of 1-adamantylmethyl 4-methylbenzenesulfonate.

• Base Activation: Add 5.0 equivalents of N,N-Diisopropylethylamine (DIPEA).

  • Causality: DIPEA is a sterically hindered, non-nucleophilic base. It selectively deprotonates the cysteine thiol ( pKa​≈8.3 ) to generate the highly reactive thiolate anion without competing with the peptide for the alkylating agent.

• Thermal Activation: Heat the reaction mixture to 65°C for 4 to 6 hours.

  • Causality: Thermal energy is mandatory to overcome the severe steric hindrance of the neopentyl-like transition state during the SN​2 displacement of the tosylate[4].

• In-Process Validation: Monitor reaction progress using Ellman’s Reagent (DTNB). The disappearance of the yellow color confirms the complete consumption of free thiols.

• Quenching & Purification: Quench the reaction with 0.1% Trifluoroacetic acid (TFA) in water to neutralize the base, and purify the adamantyl-modified peptide via preparative RP-HPLC.

Protocol B: Microwave-Assisted On-Resin N-Terminal Alkylation

N-terminal amines are less nucleophilic than thiolates. To achieve N-alkylation with a neopentyl tosylate, solid-phase microwave-assisted synthesis (MWAS) combined with in situ catalysis is required.

Step-by-Step Methodology:

• Resin Swelling: Swell the peptide-bound resin (with the N-terminal Fmoc removed) in N-Methyl-2-pyrrolidone (NMP) for 30 minutes.

• Finkelstein Catalysis: In a separate vial, dissolve 5.0 equivalents of 1-adamantylmethyl tosylate and 5.0 equivalents of anhydrous Potassium Iodide (KI) in NMP. Let stir for 10 minutes before adding to the resin.

  • Causality: This triggers an in situ Finkelstein reaction. While tosylate is a great leaving group[5], iodide is both a superior nucleophile and a more polarizable leaving group. KI converts the tosylate into 1-adamantylmethyl iodide, significantly accelerating the sterically hindered amine alkylation.

• Base Addition: Add 10.0 equivalents of DIPEA to the resin suspension.

• Microwave Irradiation: Subject the reaction vessel to microwave irradiation at 85°C for 30 minutes.

  • Causality: Microwave heating ensures uniform, rapid energy distribution, driving the difficult SN​2 reaction to completion while minimizing prolonged thermal degradation of the peptide backbone.

• Cleavage: Wash the resin extensively with DMF and Dichloromethane (DCM). Cleave the modified peptide from the resin using a standard TFA/TIPS/Water (95:2.5:2.5) cocktail for 2 hours.

References

• ChemInform Abstract: The Many Faces of the Adamantyl Group in Drug Design . researchgate.net. 1

• The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives . nih.gov. 2

• The adamantane scaffold: Beyond a lipophilic moiety - PubMed . nih.gov. 3

• Consideration of selectivity in tosylation of alcohols in the absence of KOH . researchgate.net. 4

• Tosylates And Mesylates - Master Organic Chemistry . masterorganicchemistry.com. 5

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. The adamantane scaffold: Beyond a lipophilic moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Preparation of Adamantane-Functionalized Polymers via 1-Adamantylmethyl 4-Methylbenzenesulfonate Alkylation

Target Audience: Researchers, Polymer Chemists, and Drug Development Professionals Document Type: Advanced Application Note & Experimental Protocol

Introduction & Scientific Rationale

The incorporation of adamantane—a highly symmetrical, rigid, three-dimensional diamondoid hydrocarbon—into polymer architectures fundamentally transforms their physicochemical properties. Adamantane-based polymers exhibit exceptional thermal stability, high glass transition temperatures ( Tg​ ), low dielectric constants, and unique host-guest complexation capabilities (particularly with β -cyclodextrins)[1].

While direct functionalization of the adamantane cage is common, utilizing 1-Adamantylmethyl 4-methylbenzenesulfonate (1-adamantylmethyl tosylate) as an alkylating agent offers a superior synthetic pathway.

• Mechanistic Advantage of the Methylene Spacer: Direct nucleophilic substitution on a 1-adamantyl halide typically proceeds via an SN​1 mechanism, which is slow and prone to side reactions due to the extreme steric bulk of the cage. The inclusion of a methylene spacer in 1-adamantylmethyl tosylate shifts the reaction pathway to a highly efficient SN​2 mechanism.

• Superiority of the Tosylate Leaving Group: The 4-methylbenzenesulfonate (tosylate) group is an exceptional leaving group due to the resonance stabilization of the resulting sulfonate anion. It allows for milder reaction conditions compared to alkyl chlorides, minimizing the risk of polymer backbone degradation during post-polymerization modifications[2][3].

This guide details two primary strategies for synthesizing adamantane-based polymers: (A) Monomer Synthesis followed by Polymerization [4], and (B) Post-Polymerization Modification [2].

Mechanistic Pathway

The following workflow illustrates the logical progression from the tosylate precursor to the final adamantane-functionalized polymer.

Reaction workflow for the synthesis of adamantane-based polymers via SN2 alkylation and polymerization.

Quantitative Data: Impact of Adamantane Incorporation

The bulky nature of the adamantane group disrupts polymer chain packing, increasing free volume and enhancing solubility in organic solvents, while its rigid cage restricts segmental motion, drastically increasing thermal stability[1][5].

Polymer Architecture	Synthesis Method	Glass Transition ( Tg​ )	Thermal Degradation ( Td​ , 5% loss)	Solubility Profile
Poly(methyl methacrylate) (PMMA)	Standard FRP	~105 °C	~280 °C	Soluble in THF, CHCl 3​
Poly(1-adamantylmethyl methacrylate)	Protocol A (FRP / RAFT)	~175 °C	>350 °C	Excellent (Disrupted packing)
Poly(1,3-adamantylene alkylene)	ADMET Polycondensation	N/A (Highly Crystalline)	452–456 °C	Moderate to Good
Adamantane-Grafted Cellulose	Protocol B (Post-Polymerization)	>200 °C	>300 °C	Enhanced in DMAc/LiCl

Experimental Protocols

Protocol A: Synthesis and Polymerization of 1-Adamantylmethyl Methacrylate

This protocol outlines the synthesis of an adamantane-functionalized monomer via SN​2 displacement, followed by Free Radical Polymerization (FRP)[4].

Step 1: Monomer Synthesis

Causality & Rationale: We utilize Potassium Carbonate ( K2​CO3​ ) to deprotonate methacrylic acid, forming a highly nucleophilic methacrylate anion. N,N -Dimethylformamide (DMF) is selected as a polar aprotic solvent because it leaves the anion unsolvated and highly reactive, accelerating the SN​2 attack on the bulky tosylate. Hydroquinone is mandatory to prevent premature thermal cross-linking of the vinyl groups during heating.

• Setup: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1-adamantylmethyl 4-methylbenzenesulfonate (10.0 g, 31.2 mmol) in 100 mL of anhydrous DMF.

• Activation: Add methacrylic acid (3.2 g, 37.4 mmol) and anhydrous K2​CO3​ (6.5 g, 47.0 mmol). Add a catalytic amount of hydroquinone (10 mg) as a radical inhibitor.

• Reaction: Purge the system with inert Nitrogen ( N2​ ) and heat the mixture to 70 °C for 16 hours.

• Workup: Cool to room temperature. Dilute with 200 mL of Ethyl Acetate (EtOAc) and wash sequentially with distilled water ( 3×100 mL) to remove DMF, and saturated brine ( 1×100 mL). Dry the organic layer over anhydrous MgSO4​ , filter, and concentrate under reduced pressure.

• Self-Validation (QC): Perform Thin-Layer Chromatography (TLC) using Hexane:EtOAc (8:2). The product should show a distinct spot with a higher Rf​ than the tosylate starting material. Confirm via 1 H NMR ( CDCl3​ ): ensure the disappearance of the aromatic tosyl protons (7.3–7.8 ppm) and the appearance of vinyl protons (~5.5 and 6.1 ppm).

Step 2: Free Radical Polymerization

Causality & Rationale: Oxygen is a stable diradical that rapidly quenches propagating polymer radicals. The freeze-pump-thaw degassing method is critical to ensure high molecular weight and prevent premature chain termination.

• Setup: In a Schlenk flask, dissolve 1-adamantylmethyl methacrylate (5.0 g) and Azobisisobutyronitrile (AIBN, 1 mol% relative to monomer) in 15 mL of anhydrous Tetrahydrofuran (THF).

• Degassing: Subject the mixture to three consecutive freeze-pump-thaw cycles using liquid nitrogen to rigorously remove dissolved oxygen.

• Polymerization: Backfill with N2​ and immerse the flask in a pre-heated oil bath at 65 °C for 24 hours.

• Isolation: Terminate the reaction by exposing it to air and cooling. Precipitate the polymer by adding the viscous solution dropwise into 200 mL of vigorously stirred cold methanol. Filter the white precipitate and dry under vacuum at 50 °C for 24 hours.

• Self-Validation (QC): Analyze via Gel Permeation Chromatography (GPC) for molecular weight ( Mn​ , Mw​ ) and Dispersity ( Đ ). Use Differential Scanning Calorimetry (DSC) to confirm the elevated Tg​ (~175 °C).

Protocol B: Post-Polymerization Modification (Grafting)

This protocol describes the direct grafting of adamantane groups onto a polyamine backbone (e.g., Polyethylenimine, PEI) or a polysaccharide[2][4].

Causality & Rationale: Post-polymerization modification using tosylates is highly efficient because the tosylate leaving group does not generate highly acidic byproducts (like HCl from alkyl chlorides) that could induce chain scission in sensitive polymer backbones (like cellulose)[2][3].

• Setup: Dissolve the polymer backbone (e.g., branched PEI, 2.0 g) in 50 mL of anhydrous Dimethyl Sulfoxide (DMSO).

• Alkylation: Add Triethylamine (TEA, 2.0 equivalents per target substitution site) to act as an acid scavenger. Slowly add 1-adamantylmethyl 4-methylbenzenesulfonate dissolved in 10 mL of DMSO.

• Reaction: Heat the mixture to 80 °C under N2​ for 24–48 hours, depending on the desired degree of substitution (DS).

• Purification: Transfer the reaction mixture to a dialysis membrane (MWCO 3,500 Da) and dialyze against deionized water for 3 days (changing water twice daily) to remove unreacted tosylate, DMSO, and TEA salts. Lyophilize the retentate to obtain the dry functionalized polymer.

• Self-Validation (QC): Use FT-IR spectroscopy to confirm the presence of strong aliphatic C-H stretching vibrations (~2850–2950 cm −1 ) indicative of the adamantane cage. Calculate the exact Degree of Substitution (DS) using 1 H NMR by comparing the integration of the adamantane methylene protons against the polymer backbone protons.

References

• Application Notes and Protocols for the Preparation of Adamantane-Containing Polyamide Films.Benchchem.
• Synthesis of Precision Poly(1,3-adamantylene alkylene)s via Acyclic Diene Metathesis Polycondensation.ACS Publications (Macromolecules).
• Clickable polymers accessible through nucleophilic substitution on polysaccharides: A sophisticated route to functional polymers.BioResources.
• Synthesis of Tosyl- and Nosyl-Ended Polyisobutylenes with High Extent of Functionalities: The Effect of Reaction Conditions.MDPI.
• PEI-Based Nanoparticles for Tumor Immunotherapy via In Situ Antigen-Capture Triggered by Photothermal Therapy.ACS Applied Materials & Interfaces.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Clickable polymers accessible through nucleophilic substitution on polysaccharides: A sophisticated route to functional polymers :: BioResources [bioresources.cnr.ncsu.edu]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing 1-Adamantylmethyl 4-Methylbenzenesulfonate Synthesis

Welcome to the Technical Support Center for the synthesis of 1-Adamantylmethyl 4-methylbenzenesulfonate (adamantylmethyl tosylate). This guide is designed for researchers, scientists, and drug development professionals who are experiencing low yields, stalled reactions, or unexpected side products during the tosylation of 1-adamantylmethanol.

Section 1: Reaction Troubleshooting & FAQs

Q1: Why is my reaction stalling at 40-50% conversion despite using excess p-Toluenesulfonyl chloride (TsCl)? Causality: 1-Adamantylmethanol features a primary hydroxyl group, but it is directly adjacent to the bulky adamantyl cage. This creates a "neopentyl-like" steric environment that severely hinders the nucleophilic attack of the alcohol oxygen onto the electrophilic sulfur of TsCl. Solution: Standard pyridine-only conditions are often insufficient for such sterically hindered substrates. You must introduce 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst. DMAP reacts rapidly with TsCl to form a highly electrophilic N-tosylpyridinium intermediate. This intermediate overcomes the steric barrier and drives the tosyl transfer to the hindered alcohol much faster than TsCl alone[1].

Q2: I am observing a chlorinated side product (1-adamantylmethyl chloride). How do I prevent this? Causality: During tosylation, chloride ions are generated as a stoichiometric byproduct. In prolonged reactions or at elevated temperatures, these chloride ions can act as nucleophiles, displacing the newly formed tosylate group. Although neopentyl systems are generally resistant to SN2 mechanisms, the high concentration of chloride and extended heating can promote this unwanted substitution or lead to substrate decomposition[2]. Solution: Maintain the reaction at or below room temperature (0 °C to 25 °C). Furthermore, use Triethylamine (Et3N) as an HCl scavenger in Dichloromethane (DCM). Et3N effectively precipitates the chloride as triethylammonium chloride, lowering the effective nucleophilicity of chloride in the organic phase[1].

Q3: What is the most reliable solvent and base combination for this specific synthesis? Causality: While pyridine is a classic solvent for tosylations, it can form insoluble pyridinium salts that coat the unreacted TsCl, halting the reaction prematurely. DCM is a superior solvent because it solubilizes the reactants and the N-tosyl-DMAP intermediate efficiently. Solution: A tripartite system utilizing DCM (solvent), Et3N (stoichiometric base/acid scavenger), and DMAP (catalyst, 0.1 to 0.6 equivalents) provides the optimal thermodynamic and kinetic environment for complete conversion[3].

Section 2: Quantitative Data & Yield Comparison

The following table summarizes the impact of different reaction parameters on the yield and purity of 1-adamantylmethyl tosylate.

Reaction Conditions	Solvent	Catalyst	Temp	Time	Yield (%)	Purity Profile
TsCl (1.5 eq), Pyridine (excess)	Pyridine	None	25 °C	24 h	35%	Moderate (Unreacted SM)
TsCl (1.5 eq), Pyridine (excess)	Pyridine	None	60 °C	24 h	45%	Low (Chloride impurity)
TsCl (1.2 eq), Et3N (1.5 eq)	DCM	None	25 °C	24 h	20%	High (Stalled reaction)
TsCl (1.2 eq), Et3N (1.5 eq)	DCM	DMAP (0.1 eq)	25 °C	12 h	85%	High
TsCl (1.2 eq), Et3N (1.5 eq)	DCM	DMAP (0.6 eq)	0 to 25 °C	6 h	>95%	Excellent

Section 3: Standard Operating Procedure (SOP)

Protocol: High-Yield Synthesis of 1-Adamantylmethyl 4-methylbenzenesulfonate

Self-Validating System: This protocol incorporates specific TLC monitoring points and a targeted acidic workup to ensure the complete removal of DMAP and unreacted TsCl, validating the purity before final isolation.

• Step 1: Preparation. In an oven-dried round-bottom flask under a nitrogen atmosphere, dissolve 1-adamantylmethanol (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a 0.5 M concentration.

• Step 2: Base & Catalyst Addition. Add Triethylamine (1.5 eq) and 4-Dimethylaminopyridine (DMAP, 0.6 eq) to the solution[3]. Stir the mixture and cool to 0 °C using an ice bath. Causality: Cooling prevents the exothermic degradation of the highly reactive N-tosyl-DMAP intermediate.

• Step 3: Electrophile Addition. Dissolve p-Toluenesulfonyl chloride (TsCl, 1.2 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture over 15 minutes.

• Step 4: Reaction Propagation & Validation. Remove the ice bath and allow the reaction to warm to room temperature (25 °C). Stir for 6 hours.

  • Validation Check: Monitor the reaction by Thin Layer Chromatography (TLC) using Hexanes:Ethyl Acetate (8:2). Stain with KMnO4. The reaction is complete when the primary alcohol spot completely disappears.

• Step 5: Quenching. Quench the reaction by adding saturated aqueous NaHCO3. Transfer the mixture to a separatory funnel and extract three times with DCM.

• Step 6: Targeted Washing. Wash the combined organic layers with 1M aqueous HCl. Causality: This is a critical self-validating step; the acidic wash protonates and removes all residual DMAP and Et3N into the aqueous layer. Follow with a brine wash to restore a neutral pH.

• Step 7: Drying & Isolation. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the crude product. If necessary, recrystallize from a mixture of hexanes and ethyl acetate.

Section 4: Mechanistic Workflow

Workflow for optimizing 1-adamantylmethanol tosylation by mitigating steric and thermal risks.

Section 5: References

• Title : Tosylation of alcohols: an effective strategy for the functional group transformation of organic derivatives of polyoxometalates Source : nih.gov URL :1

• Title : EXPERIMENTAL SUPPORTING INFORMATION - General procedure for alcohol tosylation Source : rsc.org URL : 3

• Title : Tosylates And Mesylates Source : masterorganicchemistry.com URL : 2

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. rsc.org [rsc.org]

Troubleshooting incomplete alkylation with 1-Adamantylmethyl 4-methylbenzenesulfonate

Topic: Troubleshooting Incomplete Alkylation with 1-Adamantylmethyl 4-methylbenzenesulfonate (1-Adamantylmethyl Tosylate) Target Audience: Synthetic Chemists, Drug Discovery Scientists, and Process Engineers Document ID: TS-ORG-2026-0409

Executive Summary: The Neopentyl Problem

If you are experiencing low yields, unreacted starting materials, or complex mixtures when attempting nucleophilic substitution (SN2) with 1-adamantylmethyl tosylate , you are encountering a fundamental geometric limitation of organic chemistry.

1-Adamantylmethyl tosylate is a neopentyl-type electrophile . The primary carbon bearing the tosylate leaving group is directly adjacent to a fully substituted, bulky quaternary carbon (the adamantane bridgehead). This massive steric bulk physically blocks the 109.5° trajectory required for a nucleophile to execute a backside attack[1]. Consequently, direct SN2 alkylation is practically impossible, and forcing the reaction often leads to SN1-mediated skeletal rearrangements[2].

This guide provides diagnostic FAQs, quantitative reactivity data, and field-proven alternative workflows to successfully achieve 1-adamantylmethylation.

Diagnostic FAQ & Troubleshooting

Q: I am trying to alkylate a secondary amine using 1-adamantylmethyl tosylate, but I recover 100% of my starting materials. Is my base too weak? A: No, your base is likely fine. The issue is the substrate's geometry. Because the carbon bearing the leaving group is adjacent to the bulky adamantane cage, the physical approach of the nucleophile is blocked[1]. For practical synthetic purposes, neopentyl systems are considered completely inert to SN2 reactions[3].

Q: If SN2 is blocked, can I force the reaction by heating it to 150°C in a polar aprotic solvent like DMF or DMSO? A: We strongly advise against this. While extreme heat might force the tosylate leaving group to depart via an SN1 pathway, the resulting primary carbocation is highly unstable. Instead of reacting with your nucleophile, the system will rapidly undergo a skeletal rearrangement (ring expansion) to form a more thermodynamically stable tertiary homoadamantyl carbocation[2]. You will isolate a complex mixture of rearranged products rather than your desired compound.

Q: Would switching from a tosylate to an iodide, bromide, or triflate leaving group solve the problem? A: Changing the leaving group will not bypass the steric blockade. While triflate is a superior leaving group to tosylate, the fundamental steric hindrance of the neopentyl group remains the rate-limiting factor[2]. Even with the best leaving groups, the reaction rate will be roughly 100,000 times slower than a standard primary alkylation, allowing competing degradation pathways to dominate[3].

Quantitative Reactivity Data

To illustrate why direct alkylation fails, compare the relative SN2 reaction rates of various substrate classes. The drop-off in reactivity for neopentyl systems is exponential.

Table 1: Relative SN2 Reaction Rates by Substrate Class

Substrate Class	Example	Relative SN2 Rate	Primary Limiting Factor
Methyl	Methyl Tosylate	~30	None (Highly reactive)
Primary	Ethyl Tosylate	1 (Reference)	Mild steric hindrance
Primary (β-branched)	Propyl Tosylate	0.4	Moderate steric hindrance
Neopentyl	1-Adamantylmethyl Tosylate	~0.00001	Severe β-steric blockade [3]

Mechanistic & Workflow Visualizations

The following diagrams illustrate the mechanistic failure of the direct SN2 approach and the decision matrix for alternative, successful synthetic routes.

Mechanistic divergence of 1-adamantylmethyl tosylate under nucleophilic substitution conditions.

Decision matrix for alternative 1-adamantylmethylation synthetic strategies.

Alternative Validated Protocols

To successfully attach a 1-adamantylmethyl group, you must bypass the SN2 pathway entirely. By changing the hybridization of the reacting carbon from sp³ to sp² (carbonyl), the intermediate becomes planar, completely removing the backside steric hindrance caused by the adamantane cage[4].

Protocol A: Reductive Amination (For N-Alkylation)

Causality Insight: We utilize Sodium triacetoxyborohydride (STAB) because it is mild enough to selectively reduce the intermediate iminium ion without reducing the unreacted 1-adamantanecarboxaldehyde, preventing the formation of 1-adamantylmethanol as an unwanted byproduct.

Step-by-Step Methodology:

• Imine Formation: Dissolve 1-adamantanecarboxaldehyde (1.0 eq) and your target amine (1.1 eq) in anhydrous 1,2-dichloroethane (DCE). Add glacial acetic acid (1.5 eq) to catalyze iminium ion formation. Stir at room temperature for 2 hours.

• Reduction: Cool the mixture to 0°C. Portion-wise, add Sodium triacetoxyborohydride (STAB, 1.5 eq). Allow the reaction to warm to room temperature and stir for 12 hours.

• Self-Validating Check: Monitor reaction progress via ¹H NMR. The sharp aldehyde proton peak at ~9.5 ppm must completely disappear, replaced by the characteristic diastereotopic methylene protons of the product amine.

• Workup: Quench the reaction carefully with saturated aqueous NaHCO₃. Extract with dichloromethane (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Acylation-Reduction (For O- or S-Alkylation)

Causality Insight: This two-step process first forms an ester/thioester using highly reactive acyl chlorides[4], followed by aggressive reduction. The "Fieser Workup" is strictly required in Step 3 to trap the aluminum salts in a crisp, granular precipitate rather than a gelatinous emulsion, ensuring high recovery of the highly lipophilic adamantyl product.

Step-by-Step Methodology:

• Acylation: Dissolve your alcohol/thiol (1.0 eq) and triethylamine (2.0 eq) in anhydrous dichloromethane (DCM) at 0°C. Dropwise, add 1-adamantanecarbonyl chloride (1.2 eq). Stir for 4 hours at room temperature. Wash with 1M HCl, dry, and concentrate to isolate the intermediate ester.

• Reduction: Dissolve the intermediate in anhydrous THF and cool to 0°C under N₂. Slowly add a solution of Lithium Aluminum Hydride (LiAlH₄, 2.0 eq) in THF. Reflux for 4 hours.

• Self-Validating Check: Successful reduction is confirmed by the complete disappearance of the strong carbonyl stretch (~1735 cm⁻¹) in the FT-IR spectrum of an aliquot.

• Fieser Workup: Cool to 0°C. For every x grams of LiAlH₄ used, sequentially and cautiously add: x mL of H₂O, x mL of 15% aqueous NaOH, and 3x mL of H₂O. Stir vigorously until a white granular precipitate forms. Filter through a Celite pad, wash the pad with ethyl acetate, and concentrate the filtrate.

References

• Steric Hindrance to Rear-side Approach in Nucleophilic Substitution - Chemistry LibreTexts -[Link]

• The Most Annoying Exceptions in Org 1 (Part 2) - Master Organic Chemistry -[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Buy AZD9056 hydrochloride | 345303-91-5 | >98% [smolecule.com]

Optimizing solvent and temperature conditions for 1-Adamantylmethyl 4-methylbenzenesulfonate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and researchers struggling with the substitution reactions of 1-Adamantylmethyl 4-methylbenzenesulfonate (1-adamantylmethyl tosylate).

This substrate presents a classic physical organic chemistry challenge. Because the primary carbon is adjacent to an extremely bulky adamantyl cage, it is sterically "neopentyl-like." Standard SN2 reactions are kinetically sluggish due to severe steric hindrance blocking the backside attack trajectory. Conversely, SN1 solvolysis conditions inevitably trigger carbocation rearrangements, expanding the ring to the homoadamantyl system (1)[1].

This guide provides causality-driven troubleshooting, optimized data matrices, and self-validating protocols to help you control the mechanistic fate of your reactions.

Mechanistic Context & Logical Relationships

Understanding the kinetic versus thermodynamic pathways is critical before optimizing your solvent and temperature.

Mechanistic divergence of 1-Adamantylmethyl Tosylate under SN2 vs. SN1 conditions.

Troubleshooting Guides & FAQs

Q1: Why am I recovering unreacted starting material even after refluxing with my nucleophile for 24 hours?

• Causality: The adamantyl cage physically blocks the SN2 backside attack. Standard low-boiling solvents (like THF or DCM) cannot provide the thermal energy required to overcome this massive activation energy barrier.

• Solution: Switch to high-boiling polar aprotic solvents (DMF, DMSO, or NMP) and elevate the temperature to 110–130 °C. Adding a catalytic amount of Sodium Iodide (NaI) facilitates a Finkelstein-type activation, converting the tosylate into a more reactive primary iodide in situ, which acts as a better electrophile for your primary nucleophile.

Q2: My LC-MS shows product formation, but the NMR structure corresponds to a ring-expanded isomer. What happened?

• Causality: You likely used a protic solvent (e.g., ethanol, water, acetic acid) or elevated temperatures without a sufficiently strong nucleophile, pushing the reaction into an SN1 regime. The departure of the tosylate generates a highly unstable primary 1-adamantylmethyl carbocation. To relieve strain, the adamantane framework undergoes a rapid σ -bond migration, expanding the ring to form the stable tertiary 3-homoadamantyl cation (2)[2]. Solvolytic studies confirm that under protic conditions, this rearrangement is the dominant pathway (3)[3].

• Solution: Strictly avoid solvolysis conditions. Ensure rigorously anhydrous, polar aprotic environments and use a large excess (3–5 eq) of a strong nucleophile to kinetically outcompete the SN1 ionization pathway.

Q3: The tosylate substrate is precipitating out of my polar solvent mixture. How do I fix this?

• Causality: The adamantyl group is highly lipophilic. While polar aprotic solvents (DMF/DMSO) stabilize the SN2 transition state, they are poor solvents for the hydrophobic adamantane cage at room temperature, leading to heterogeneous mixtures and stalled kinetics.

• Solution: Utilize a co-solvent system. Pre-dissolve the tosylate in a minimal volume of dry Toluene (e.g., a 4:1 DMF:Toluene ratio) before adding it to the heated nucleophile mixture.

Solvent & Temperature Optimization Matrix

Use the following quantitative summary to select the appropriate conditions based on your desired mechanistic outcome.

Solvent System	Temp (°C)	Additives	Mechanism Bias	Primary Outcome / Yield
Dichloromethane (DCM)	40 (Reflux)	None	SN2	< 5% (Unreacted starting material recovered).
Ethanol / Acetic Acid	80–100	None	SN1	> 85% Ring expansion (Homoadamantyl derivatives).
DMF / DMSO	110–130	None	SN2	40–60% Moderate yield of unrearranged product.
DMF + Toluene (4:1)	120	NaI (0.2 eq)	SN2	> 90% High yield; Finkelstein activation overcomes steric bulk.

Validated Experimental Protocols

Workflow Visualization

Optimized experimental workflow for SN2 substitution of 1-Adamantylmethyl Tosylate.

Protocol A: Optimized SN2 Substitution (Unrearranged Product)

This protocol utilizes Finkelstein activation and a co-solvent system to force direct substitution while suppressing SN1 rearrangement.

• Substrate Preparation (Self-Validation Step): Dry 1.0 mmol of 1-adamantylmethyl tosylate and 0.2 mmol of NaI under high vacuum for 2 hours. Causality: Trace water acts as a protic nucleophile, which will trigger unwanted SN1 ring expansion.

• Solvation: Dissolve the dried solids in 1.0 mL of anhydrous Toluene to ensure complete solvation of the lipophilic adamantane cage.

• Nucleophile Addition: In a separate flame-dried flask, prepare your nucleophile (3.0–5.0 mmol) in 4.0 mL of anhydrous DMF.

• Reaction Execution: Transfer the Toluene solution dropwise into the DMF mixture. Equip the flask with a reflux condenser and heat the reaction block to 120 °C under an inert N2 atmosphere.

• Monitoring: Monitor via TLC (Hexanes/EtOAc) every 4 hours. The tosylate spot (UV active) should cleanly convert to the product spot.

• Workup: Once complete, cool to room temperature and quench with 15 mL of cold water. Extract with Diethyl Ether (3 x 10 mL). Wash the combined organic layers with brine (5 x 10 mL) to thoroughly remove DMF. Dry over MgSO4, filter, and concentrate in vacuo.

Protocol B: Controlled Solvolysis (Targeting Homoadamantyl Derivatives)

Use this protocol if your synthetic goal is to intentionally trigger the σ -bond alkyl shift to synthesize 3-homoadamantyl derivatives.

• Reaction Setup: Dissolve 1.0 mmol of 1-adamantylmethyl tosylate in 10 mL of Glacial Acetic Acid.

• Buffer Addition: Add 1.5 mmol of anhydrous Sodium Acetate. Causality: The acetate acts as a buffer to prevent the generated p-toluenesulfonic acid from causing secondary side reactions, while also serving as the trapping nucleophile.

• Heating: Heat the mixture to 100 °C for 12 hours. The thermal energy promotes the rate-limiting dissociation of the tosylate group.

• Rearrangement & Trapping: The resulting primary carbocation instantly rearranges to the 3-homoadamantyl cation, which is subsequently trapped by the acetate ion to yield 1-homoadamantyl acetate.

• Workup: Cool the mixture, dilute with 20 mL of water, and neutralize carefully with saturated NaHCO3 until CO2 evolution ceases. Extract with DCM (3 x 15 mL), dry over Na2SO4, and concentrate.

References

• The Carbene Fragmentation−Ring Expansion Route to Bridgehead Carbocations Organic Letters - ACS Publications (2002) 2

• Synthesis of Adamantane Derivatives Charles University Thesis / Solvolytic Studies 3

• Solvolysis of 1-Adamantylmethyl Tosylate Memoirs of the Faculty of Science, Kyushu University (1993) 1

Sources

• 1. 辻 豊 (Yutaka Tsuji) - マイポータル - researchmap [researchmap.jp]
• 2. pubs.acs.org [pubs.acs.org]
• 3. dspace.cuni.cz [dspace.cuni.cz]

Minimizing side reactions and hydrolysis of 1-Adamantylmethyl 4-methylbenzenesulfonate

Welcome to the Technical Support Center for 1-Adamantylmethyl 4-methylbenzenesulfonate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, our goal is to combine technical precision with practical, field-tested insights to ensure the success of your experiments.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the use of 1-Adamantylmethyl 4-methylbenzenesulfonate, offering explanations and actionable solutions.

Issue 1: Low Yield of the Desired Substitution Product and Formation of an Alkene

Question: I am performing a nucleophilic substitution reaction with 1-Adamantylmethyl 4-methylbenzenesulfonate, but I'm observing a low yield of my target molecule and significant formation of what appears to be an elimination byproduct. How can I improve the yield of the substitution product?

Answer: This is a classic case of competing S_N1 (substitution) and E1 (elimination) reactions, a common challenge when working with sterically hindered substrates that can form stable carbocations.[1][2] The adamantyl group's bulkiness makes an S_N2 reaction highly unlikely.[3][4] The reaction likely proceeds through a 1-adamantylmethyl carbocation intermediate.

Root Cause Analysis:

• Carbocation Intermediate: The primary carbocation formed upon departure of the tosylate is highly unstable and will readily rearrange to a more stable tertiary carbocation. This rearranged carbocation can then be attacked by a nucleophile (S_N1) or lose a proton to form an alkene (E1).

• Reaction Conditions: Higher temperatures strongly favor elimination over substitution.[2] The choice of solvent and base also plays a critical role. Protic solvents can facilitate the E1 pathway.[5]

Solutions and Optimization Strategies:

Parameter	Recommendation	Scientific Rationale
Temperature	Maintain a low reaction temperature (e.g., 0 °C to room temperature).	Elimination reactions typically have a higher activation energy than substitution reactions. Lowering the temperature will disproportionately slow down the E1 pathway.
Solvent	Use a polar aprotic solvent such as DMSO, DMF, or acetone.[5][6]	Polar aprotic solvents can solvate the cation but do not "cage" the nucleophile as effectively as protic solvents, which can favor substitution.[5]
Nucleophile	Employ a strong, non-basic nucleophile if possible.	A strong nucleophile can more effectively compete for the carbocation intermediate before elimination occurs.
Base	If a base is required, use a non-nucleophilic, sterically hindered base.	This will minimize the base's ability to act as a nucleophile while still performing its intended function.

Issue 2: Product Analysis Shows an Isomeric Mixture, Suggesting a Skeletal Rearrangement

Question: My reaction with 1-Adamantylmethyl 4-methylbenzenesulfonate has produced a product with the correct mass, but spectroscopic analysis (NMR) indicates a different carbon skeleton than expected. What could be happening?

Answer: You are likely observing a Wagner-Meerwein rearrangement, a common phenomenon in carbocation chemistry, particularly with rigid bicyclic systems like adamantane.[7][8][9]

Mechanistic Explanation:

• Initial Carbocation Formation: The tosylate leaving group departs, forming a primary carbocation on the methylene group attached to the adamantane core.

• 1,2-Alkyl Shift: This primary carbocation is highly unstable. To achieve greater stability, an adjacent alkyl group from the adamantane cage migrates to the positively charged carbon.[8][9]

• Formation of a More Stable Carbocation: This rearrangement results in a more stable tertiary carbocation within the adamantane framework.

• Nucleophilic Attack: The nucleophile then attacks this rearranged carbocation, leading to the observed isomer.

Visualizing the Wagner-Meerwein Rearrangement:

Caption: Wagner-Meerwein rearrangement of the 1-adamantylmethyl cation.

Strategies to Minimize Rearrangement:

• Solvent Choice: While challenging to completely avoid, using less polar solvents can sometimes disfavor the full charge separation required for rearrangement. However, this may also slow down the desired reaction.

• Nucleophile Concentration: A high concentration of a potent nucleophile might be able to trap the initial (or a less rearranged) carbocation before extensive rearrangement occurs.

• Consider Alternative Synthetic Routes: If rearrangement is unavoidable and problematic, a different synthetic strategy that avoids a carbocation intermediate at that position may be necessary.

Frequently Asked Questions (FAQs)

Q1: Why is 1-Adamantylmethyl 4-methylbenzenesulfonate so susceptible to hydrolysis?

A1: The susceptibility to hydrolysis stems from two key factors:

• Excellent Leaving Group: The tosylate (-OTs) group is an exceptionally good leaving group because its negative charge is stabilized by resonance.[10][11][12] This makes the carbon-oxygen bond easier to break.

• Stable Carbocation Formation: The adamantyl group, with its rigid, cage-like structure, is very effective at stabilizing a positive charge on an adjacent carbon through hyperconjugation and inductive effects, even after rearrangement.[13][14][15] This stability promotes the formation of a carbocation intermediate via an S_N1-type mechanism, which is readily attacked by water (hydrolysis) or other solvent molecules (solvolysis).[16][17][18]

Q2: What are the ideal storage conditions for 1-Adamantylmethyl 4-methylbenzenesulfonate to prevent degradation?

A2: To ensure the long-term stability and reactivity of 1-Adamantylmethyl 4-methylbenzenesulfonate, it is crucial to protect it from moisture.[19][20]

Recommended Storage Protocol:

Condition	Recommendation	Reason
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Prevents exposure to atmospheric moisture, which can cause hydrolysis.[19]
Temperature	Store in a cool, dry place.	Lower temperatures slow down the rate of any potential decomposition reactions.
Container	Use a tightly sealed, airtight container.	Further protects the compound from moisture ingress.[21]
Light	Store in a dark location or in an amber vial.	Protects against potential light-induced degradation.

Q3: How does the steric hindrance of the adamantyl group influence reaction design?

A3: The bulky and rigid adamantane cage is a defining feature that profoundly impacts reaction design.[22][23]

• Favors S_N1/E1 Pathways: The steric bulk makes backside attack required for an S_N2 reaction virtually impossible.[3][24] Therefore, reactions at the methylene carbon will almost exclusively proceed through a carbocation intermediate.

• Requires More Forcing Conditions: Reactions involving the adamantyl group often require more forcing conditions, such as higher temperatures or stronger reagents, to overcome the steric hindrance.[22]

• Influences Solubility: The lipophilic nature of the adamantane group can lead to poor solubility in polar solvents, which may necessitate the use of co-solvents or specialized solvent systems.[25][26][27]

Experimental Design Workflow Considering Steric Hindrance:

Caption: Decision workflow for reactions with 1-Adamantylmethyl Tosylate.

Detailed Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution under S_N1-Promoting, Elimination-Minimizing Conditions

This protocol is designed to favor the S_N1 pathway while minimizing the competing E1 elimination.

• Preparation:

  • Dry all glassware in an oven at 120 °C overnight and cool under a stream of dry nitrogen or argon.

  • Use anhydrous solvents. If necessary, distill solvents over an appropriate drying agent.

• Reaction Setup:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve 1-Adamantylmethyl 4-methylbenzenesulfonate (1.0 eq) in anhydrous acetone or DMF.

  • Cool the solution to 0 °C using an ice bath.

• Addition of Nucleophile:

  • Dissolve the nucleophile (1.1 - 1.5 eq) in a minimal amount of the same anhydrous solvent.

  • Add the nucleophile solution dropwise to the cooled solution of the tosylate over 15-30 minutes.

• Reaction Monitoring:

  • Allow the reaction to stir at 0 °C and slowly warm to room temperature over several hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup and Purification:

  • Once the reaction is complete, quench the reaction by adding cold deionized water.

  • Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) three times.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

References

• University of Calgary. (n.d.). Ch8: Tosylates. Retrieved from [Link]

• Proprep. (n.d.). How does a tosylate group function as a leaving group in nucleophilic substitution reactions? Retrieved from [Link]

• Kwon, Y. S., et al. (2021). Rate and Product Studies with 1-Adamantyl Chlorothioformate under Solvolytic Conditions. Molecules, 26(14), 4173.
• Bentley, T. W., et al. (1998). An unstrained homoallylic secondary adamantyl toluene-p-sulfonate solvolyses with σ-bond migration to give a protoadamantyl substituted allylic carbenium ion. Journal of the Chemical Society, Perkin Transactions 2, (11), 2541-2546.
• Kevill, D. N., & Anderson, S. W. (1991). Solvolyses of 1-adamantyl triflate and tresylate and 2-adamantyl tresylate: YOTr scale and relative nucleofugalities of various leaving groups based on 1-adamantyl ethanolysis. The Journal of Organic Chemistry, 56(5), 1845-1850.
• Kwon, Y. S., et al. (2021). Rate and Product Studies with 1-Adamantyl Chlorothioformate under Solvolytic Conditions. Molecules, 26(14), 4173.

• Chemistry LibreTexts. (2019, June 2). 9.4: Tosylate—Another Good Leaving Group. Retrieved from [Link]

• Chemistry LibreTexts. (2019, September 20). 9.13: Tosylate—Another Good Leaving Group. Retrieved from [Link]

• Ashenhurst, J. (2015, March 10). Tosylates And Mesylates. Master Organic Chemistry. Retrieved from [Link]

• Conner, J. K. (1989). Kinetic and product analytical studies of the solvolysis of 2-adamantyl azoxytosylate and related compounds in a range of solvents. University of Stirling.

• Journal of Chemical Health Risks. (2025, October 5). Adamantane Derivatives in the 21st Century: Emerging Therapeutic Frontiers and Future Research Directions. Retrieved from [Link]

• Wang, X., et al. (2017). Tosylation of alcohols: an effective strategy for the functional group transformation of organic derivatives of polyoxometalates. Dalton Transactions, 46(40), 13994-14000.

• Grokipedia. (n.d.). Tosyl group. Retrieved from [Link]

• Barbe, G., et al. (2009). Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates. Organic letters, 11(24), 5674–5677.

• Wikipedia. (n.d.). Wagner–Meerwein rearrangement. Retrieved from [Link]

• Unknown. (n.d.). Summary of Solvent Effects on Nucleophilic Substitution Reactions SN1. Retrieved from [Link]

• Olah, G. A., et al. (1989). Tris(1-adamantyl)methyl cation: a most highly crowded persistent carbocation. Journal of the American Chemical Society, 111(25), 9276-9277.
• Teasdale, A., et al. (2010). A Detailed Study of Sulfonate Ester Formation and Solvolysis Reaction Rates and Application toward Establishing Sulfonate Ester Control Strategies. Organic Process Research & Development, 14(4), 847-856.

• Chemistry Steps. (2022, December 2). The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Retrieved from [Link]

• Chemistry Steps. (n.d.). Mesylates and Tosylates with Practice Problems. Retrieved from [Link]

• Sciencemadness.org. (n.d.). Elimination of Tosylates. Retrieved from [Link]

• Chemistry Steps. (2025, July 27). Steric Hindrance in SN2 and SN1 Reactions. Retrieved from [Link]

• Kasprzyk, S., et al. (2025, October 17). Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. Retrieved from [Link]

• ConnectSci. (2024, August 2). Unlocking therapeutic potential: the role of adamantane in drug discovery. Retrieved from [Link]

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• Gazvoda, M., et al. (2017, February 16). Adamantane in Drug Delivery Systems and Surface Recognition. Retrieved from [Link]

• Unknown. (n.d.). RELATIONSHIP BETWEEN Sn1 and E1 REACTIONS. Retrieved from [Link]

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• Brainly.com. (2023, November 1). What is the effect of steric hindrance on SN1 and SN2 reactions? Retrieved from [Link]

• GEMCHEM. (2024, May 5). Wagner Meerwein Rearrangement | Schleyer Adamantisation. YouTube. Retrieved from [Link]

• Barbe, G., et al. (2010, June 1). Profiling Sulfonate Ester Stability: Identification of Complementary Protecting Groups for Sulfonates. The Journal of Organic Chemistry. Retrieved from [Link]

• Klimochkin, Y. N., et al. (2007). Wagner–Meerwein type rearrangement in 5-oxohomoadamantane series. Tetrahedron, 63(46), 11436-11443.

• Chemistry Stack Exchange. (2016, September 14). Is a sequence of two Wagner-Meerwein rearrangements possible? Retrieved from [Link]

• Pharmaceutical Quality Research Institute. (n.d.). Sulfonate Esters - How Real is the Risk? Retrieved from [Link]

• J&K Scientific LLC. (2021, March 22). Wagner-Meerwein Rearrangement. Retrieved from [Link]

• The Organic Chemistry Tutor. (2019, July 24). formation of tosylates & mesylates. YouTube. Retrieved from [Link]

• Chapman University. (n.d.). Guidelines for Chemical Storage. Retrieved from [Link]

• Chemistry Hall. (2019, September 21). SN1 vs SN2 Reactions: What Is Steric Hindrance? Retrieved from [Link]

• Ashenhurst, J. (2015, April 16). Elimination Reactions of Alcohols. Master Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2012). Structure-reactivity study of O-tosyl Cinchona alkaloids in their new synthesis and in hydrolysis to 9-epibases. Unexpected formation of cinchonicine enol tosylate accelerated by microwave activation. Retrieved from [Link]

• Chemistry LibreTexts. (2026, March 10). 7.10: Carbocation Structure and Stability. Retrieved from [Link]

• ChemTalk. (n.d.). Carbocation Stability. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Localized carbocations are stabilized dramatically by alkyl groups attached to the cationic C. Retrieved from [Link]

• Chemistry Steps. (n.d.). Carbocation Stability. Retrieved from [Link]

• Ashenhurst, J. (2025, July 3). The SN1 Reaction Mechanism. Master Organic Chemistry. Retrieved from [Link]

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Best recrystallization and purification methods for 1-Adamantylmethyl 4-methylbenzenesulfonate

Welcome to the Technical Support Center for the synthesis and purification of 1-Adamantylmethyl 4-methylbenzenesulfonate (commonly known as 1-adamantylmethyl tosylate).

As a Senior Application Scientist, I have designed this guide to move beyond basic protocols. Adamantyl derivatives present unique challenges due to their extreme lipophilicity and bulky, neopentyl-like steric environments[1]. This guide decodes the causality behind phase separations, solvent selections, and thermal degradation to ensure your purification workflows are robust, reproducible, and self-validating.

Physicochemical Profile & Purification Rationale

To design a self-validating purification system, we must first understand the quantitative differences between the target molecule, starting materials, and byproducts. The table below dictates our extraction and recrystallization strategy.

Compound	Molecular Weight	Aqueous Solubility	Organic Solubility (DCM/EtOAc)	UV Activity (254 nm)
1-Adamantylmethanol (Starting Material)	166.26 g/mol	Insoluble[]	High	Inactive
p-Toluenesulfonyl Chloride (Reagent)	190.65 g/mol	Hydrolyzes slowly	High	Active
Pyridine / TEA Salts (Byproduct)	~115 - 137 g/mol	Very High	Low	Active (Pyridine)
1-Adamantylmethyl Tosylate (Product)	320.45 g/mol	Insoluble	High[3]	Active

Purification Workflow Architecture

The following logic tree maps the optimal path from a crude reaction mixture to a highly pure crystalline product.

Fig 1: Standardized purification workflow for 1-adamantylmethyl tosylate from crude reaction.

Troubleshooting & FAQs

Q1: My crude product is heavily contaminated with pyridine. How do I completely remove it before recrystallization? A1: Pyridine must be removed via a rigorous acid/base extraction[4]. Causality: Pyridine is soluble in organic solvents, but washing the organic phase with 1M HCl protonates the amine, forming pyridinium chloride. This salt is highly polar and partitions entirely into the aqueous phase. Self-Validation: Check the pH of the aqueous waste after the acid wash. It must remain acidic (pH < 2). If it is neutral, your acid was depleted, and residual pyridine remains in your organic layer.

Q2: Why is my product degrading or turning brown during hot recrystallization in methanol? A2: You are likely observing solvolysis. Causality: 1-Adamantylmethyl tosylate features an excellent leaving group (the tosylate anion). While the bulky adamantane core sterically hinders standard SN​2 attack, prolonged heating in a polar, nucleophilic solvent like methanol provides enough thermal energy to induce solvolysis (yielding 1-adamantylmethyl methyl ether) via an SN​1 -like pathway. Solution: Switch to a non-nucleophilic binary solvent system like Ethyl Acetate/Hexane and minimize the duration of heating.

Q3: I tried to recrystallize from pure hexane, but the product "oiled out" instead of forming crystals. Why? A3: "Oiling out" (liquid-liquid phase separation) occurs when the solute precipitates at a temperature above its melting point, or when the solvent is too non-polar to maintain the impurities in solution. Causality: Adamantyl derivatives are highly lipophilic[1]. If you use pure hexane, the solubility drops too rapidly upon cooling, causing the compound to crash out as an amorphous oil rather than nucleating into a crystal lattice. Solution: Use a binary system. Dissolve the crude solid in a minimal amount of hot Ethyl Acetate (good solvent), then add hot Hexane (anti-solvent) dropwise until the solution just turns cloudy (the cloud point). Allow it to cool slowly to room temperature to promote proper crystal lattice formation.

Validated Step-by-Step Methodology

This protocol assumes you have just completed the tosylation of 1-adamantylmethanol using p-Toluenesulfonyl chloride and Pyridine/TEA in Dichloromethane (DCM).

Phase 1: Liquid-Liquid Extraction (Reaction Quench)

• Dilution: Dilute the crude reaction mixture with an equal volume of DCM or Ethyl Acetate[3].

• Amine Removal: Wash the organic layer with 1M aqueous HCl ( 3×50 mL per 10 mmol scale).

  • Validation Check: The final aqueous wash must test at pH 1-2 on pH paper.

• TsCl Hydrolysis & Neutralization: Wash the organic layer with saturated aqueous NaHCO3​ ( 2×50 mL). Stir the first wash vigorously for 15 minutes.

  • Causality: Vigorous stirring with a mild base hydrolyzes unreacted, highly reactive TsCl into water-soluble sodium p-toluenesulfonate, removing it from the organic phase.

• Brine Wash: Wash with saturated NaCl solution ( 1×50 mL) to remove bulk water.

• Drying: Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure (rotary evaporation) to yield the crude solid.

Phase 2: Binary Solvent Recrystallization

• Dissolution: Transfer the crude solid to an Erlenmeyer flask. Add a minimal volume of hot Ethyl Acetate (approx. 2-3 mL per gram of crude) while stirring on a hot plate until completely dissolved. Do not boil excessively.

• Anti-Solvent Addition: Slowly add hot Hexane dropwise until the solution becomes faintly turbid (cloud point).

• Clarification: Add 1-2 drops of hot Ethyl Acetate until the solution is perfectly clear again.

• Nucleation: Remove the flask from the heat source. Allow it to cool undisturbed to room temperature over 2 hours.

  • Causality: Slow cooling reduces the kinetic energy of the molecules gradually, allowing the highly symmetric adamantyl groups to pack tightly into a pure crystal lattice, excluding impurities.

• Maturation: Once crystals have formed at room temperature, transfer the flask to an ice bath (0°C) for 30 minutes to maximize yield.

• Isolation: Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with ice-cold Hexane ( 2×10 mL).

• Final Validation: Spot the purified crystals on a TLC plate (Eluent: 10% EtOAc in Hexane). Visualize with UV (confirms the tosyl aromatic ring) and a Phosphomolybdic Acid (PMA) stain (confirms the adamantyl core). A single, co-active spot confirms high purity and the complete absence of UV-inactive 1-adamantylmethanol[].

References

• [4] Title: The Detosylation of Chiral 1,2-Bis(tosylamides) | The Journal of Organic Chemistry Source: acs.org URL:

• [3] Title: Buy 1-Adamantylmethyl 4-methylbenzenesulfonate (EVT-12084388) Source: evitachem.com URL:

• [] Title: CAS 770-71-8 (1-Adamantanemethanol) - BOC Sciences Source: bocsci.com URL:

• [1] Title: Scale-Up Synthesis of 1-Methyladamantane and Its Functionalization as a Key Point for Promising Antiviral Agents | Organic Process Research & Development Source: acs.org URL:

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• 4. pubs.acs.org [pubs.acs.org]

Handling and storing moisture-sensitive 1-Adamantylmethyl 4-methylbenzenesulfonate

Welcome to the Technical Support Center for 1-Adamantylmethyl 4-methylbenzenesulfonate (commonly known as 1-Adamantylmethyl tosylate). As a Senior Application Scientist, I have designed this guide to move beyond generic handling instructions. Here, we explore the specific causality behind the compound's instability, provide self-validating protocols for rigorous laboratory use, and offer actionable troubleshooting for researchers and drug development professionals.

Part 1: The Causality of Degradation (Mechanistic Overview)

1-Adamantylmethyl tosylate is a highly valuable intermediate for introducing the lipophilic adamantyl pharmacophore into drug candidates. However, its sulfonate ester linkage makes it exceptionally sensitive to moisture[1].

Unlike unhindered primary tosylates that degrade via straightforward SN​2 hydrolysis, the bulky adamantane cage sterically precludes backside nucleophilic attack. Instead, exposure to moisture and ambient heat triggers a concerted solvolysis . The departure of the tosylate leaving group is coupled with a skeletal rearrangement, yielding ring-expanded 1-homoadamantyl derivatives and highly acidic p-toluenesulfonic acid (p-TsOH)[2].

Because the degradation generates an acid, the hydrolysis is autocatalytic [3]. Even microscopic condensation on the solid can initiate a runaway degradation cascade, ruining an entire batch. Understanding this pathway is the foundation of our handling protocols.

Mechanism of moisture-induced solvolysis and ring expansion of 1-adamantylmethyl tosylate.

Part 2: Quantitative Data & Stability Markers

To maintain a self-validating system, you must establish baseline metrics for your compound. Use the following table to benchmark your batch integrity and storage conditions.

Parameter	Value / Target	Analytical Validation Method
Storage Temperature	-20 °C	Continuous thermocouple monitoring
Storage Atmosphere	Argon (preferred) or N2​	Karl Fischer Titration (<50 ppm H2​O in glovebox)
Primary Degradant	p-Toluenesulfonic Acid (p-TsOH)	1H NMR ( CDCl3​ ): Singlet at ~2.4 ppm
Secondary Degradants	1-Homoadamantyl alcohol	LC-MS / GC-MS (Mass shift detection)
Visual Appearance	White to off-white powder	Visual inspection (Yellowing/clumping indicates degradation)

Part 3: Troubleshooting Guides & FAQs

Q: My compound degraded despite being stored in the freezer. Why? A: The most common cause of degradation in cold storage is thermal shock leading to condensation . If the commercial container is opened immediately after removal from the -20°C freezer, ambient atmospheric moisture condenses directly onto the cold solid[3]. This localized water exposure initiates the autocatalytic solvolysis described above. Solution: Always equilibrate the sealed container to room temperature in a desiccator before opening.

Q: I suspect my batch has degraded. What are the key indicators? A: Do not rely solely on visual inspection. Run a 1H NMR in anhydrous CDCl3​ . Look for the appearance of a sharp singlet at ~2.4 ppm, which corresponds to the methyl group of free p-toluenesulfonic acid, shifted slightly from the intact tosylate ester. Additionally, check for broad O-H stretches in IR spectroscopy (~3300 cm−1 ) indicating the formation of homoadamantyl alcohol[2].

Q: Can I handle this compound on the benchtop, or is a glovebox mandatory? A: While an Argon-filled glovebox is optimal due to the water-reactive nature of tosylates[1], benchtop handling is permissible if strict Schlenk line techniques are employed. You must use a positive pressure of Argon (Argon is denser than N2​ and provides a superior protective "blanket" over the solid) and flame-dried spatulas.

Part 4: Experimental Protocols

Protocol A: Anhydrous Dispensing and Weighing Workflow

This protocol ensures that the integrity of the bulk batch is maintained during routine sampling.

• Thermal Equilibration (Critical): Remove the sealed container from -20°C storage and place it immediately into a vacuum desiccator containing active indicating Drierite. Allow 1 to 2 hours for the container to reach ambient temperature.

  • Causality: Prevents ambient moisture from condensing on the cold chemical surface.

• Inert Transfer: Move the equilibrated container into an Argon-filled glovebox.

• Dispensing: Weigh the required amount using flame-dried spatulas into a pre-dried, septum-capped reaction vessel.

• Resealing & Storage: Seal the primary container with Parafilm, place it back into a secondary moisture-barrier bag with fresh desiccant, and return to -20°C.

  • Validation: Monitor the desiccant indicator color weekly to ensure the secondary barrier remains uncompromised.

Standard operating procedure for the lifecycle management of moisture-sensitive tosylates.

Protocol B: Remediation of Compromised Batches (Recrystallization)

If NMR indicates minor degradation (<5%), the compound can often be salvaged by removing the autocatalytic p-TsOH.

• Dissolution: Dissolve the degraded 1-adamantylmethyl tosylate in a minimal volume of anhydrous dichloromethane (DCM).

• Acid Neutralization: Wash the organic layer rapidly with cold, dilute aqueous NaHCO3​ .

  • Causality: This instantly halts the autocatalytic degradation by neutralizing and extracting the highly water-soluble p-TsOH byproduct into the aqueous phase[3].

• Drying: Dry the organic layer over anhydrous MgSO4​ .

  • Validation: Add MgSO4​ until it stops clumping and flows freely, confirming all residual water has been sequestered.

• Crystallization: Filter the solution and concentrate it under reduced pressure. Recrystallize the residue from anhydrous hexanes/ethyl acetate at -20°C.

  • Validation: Confirm purity via 1H NMR (verifying the absolute absence of the 2.4 ppm p-TsOH peak) before proceeding with your synthesis.

Sources

• 1. fishersci.com [fishersci.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 1-Adamantylmethyl 4-Methylbenzenesulfonate and 1-Adamantylmethyl Bromide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, particularly in the construction of complex molecules for pharmaceuticals and materials science, the choice of a leaving group is a pivotal decision that governs reaction efficiency, conditions, and outcomes. The rigid, sterically demanding 1-adamantylmethyl scaffold presents a unique challenge for nucleophilic substitution reactions. This guide provides an in-depth, objective comparison between two commonly employed substrates for this system: 1-adamantylmethyl 4-methylbenzenesulfonate (1-adamantylmethyl tosylate) and 1-adamantylmethyl bromide.

The Underlying Principles: Leaving Group Ability and Substrate Structure

At first glance, the comparison appears straightforward. The tosylate anion (TsO⁻) is exceptionally stable due to resonance delocalization of the negative charge across its sulfonate group, making it a superior leaving group to the bromide ion in most contexts.[1] This enhanced stability typically translates to faster reaction rates, often under milder conditions.[1]

However, the 1-adamantylmethyl substrate is a neopentyl-like system. Nucleophilic substitution reactions on such sterically hindered primary carbons are notoriously slow.[2] The bulky adamantyl group completely obstructs the backside attack required for a standard Sₙ2 mechanism.[3] Concurrently, the formation of a primary carbocation for an Sₙ1 pathway is energetically unfavorable, and the rigid cage structure of adamantane prevents the typical carbocation rearrangements seen in other neopentyl systems.[3][4]

This unique interplay between electronic effects (leaving group ability) and steric factors means that conventional reactivity trends do not always apply, making a direct, evidence-based comparison essential.

Comparative Reactivity: An Unexpected Trend

Contrary to the general rule of thumb, in the sterically demanding neopentyl system, bromide can be a more reactive leaving group than tosylate in certain Sₙ2-type reactions.[4] A key study investigating the kinetics of nucleophilic substitution on neopentyl-like substrates with sodium azide in DMSO at 100 °C revealed a surprising reactivity order.[2][5]

Table 1: Comparative Reaction Rates of Neopentyl Derivatives

Substrate	Leaving Group	Relative Rate
Neopentyl Iodide	I⁻	1.00
Neopentyl Bromide	Br⁻	0.50
Neopentyl Tosylate	OTs⁻	0.09
Neopentyl Chloride	Cl⁻	0.02
(Data sourced from a kinetic study on 1,1,1-tris(X-methyl)ethane derivatives, which serve as a model for neopentyl-like reactivity).[2][5]

This "anomalous" reactivity, where the bromide is significantly more reactive than the tosylate, is a critical insight for synthetic chemists.[5] The phenomenon may be attributed to factors like the polarizability of the leaving group and its specific interactions with the nucleophile in the constrained transition state, which can, in this unique structural context, override the influence of the leaving group's intrinsic stability.[4]

For Sₙ1-type solvolysis reactions, where the solvent acts as the nucleophile, both substrates react slowly. While the superior leaving group ability of the tosylate would typically accelerate the initial ionization step, the primary bottleneck for both is the formation of the unstable primary carbocation.[4]

Workflow & Mechanistic Visualization

The choice between 1-adamantylmethyl tosylate and bromide is therefore not trivial and depends heavily on the desired reaction pathway. The following diagrams illustrate the compounds and the general workflow for evaluating their reactivity.

Caption: Core structures of the two compared reagents.

Caption: Decision workflow for selecting the optimal reagent.

Experimental Protocols: A Head-to-Head Comparison

To provide a practical framework, we present two detailed protocols for a representative nucleophilic substitution: the synthesis of 1-adamantylmethyl azide. These protocols reflect the different conditions required to accommodate the reactivity differences.

Protocol 1: Synthesis of 1-Adamantylmethyl Azide from 1-Adamantylmethyl Bromide

This protocol leverages the higher inherent reactivity of the bromide in Sₙ2-type reactions on this scaffold.

• Objective: To synthesize 1-adamantylmethyl azide via nucleophilic substitution.

• Materials:

  • 1-Adamantylmethyl bromide (1.0 eq)

  • Sodium azide (NaN₃) (1.5 eq)

  • Dimethyl sulfoxide (DMSO), anhydrous

• Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1-adamantylmethyl bromide and anhydrous DMSO.

  • Add sodium azide to the stirred solution.

  • Heat the reaction mixture to 100 °C. The use of elevated temperature is necessary to overcome the high activation energy associated with substitution on the neopentyl-like center.[2]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing water and diethyl ether.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield pure 1-adamantylmethyl azide.

Protocol 2: Synthesis of 1-Adamantylmethyl Azide from 1-Adamantylmethyl Tosylate

This protocol requires more forcing conditions due to the lower reactivity of the tosylate in this specific Sₙ2-type transformation.

• Objective: To synthesize 1-adamantylmethyl azide via nucleophilic substitution.

• Materials:

  • 1-Adamantylmethyl 4-methylbenzenesulfonate (1.0 eq)

  • Sodium azide (NaN₃) (2.0 eq)

  • Dimethylformamide (DMF), anhydrous

• Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere, add 1-adamantylmethyl tosylate and anhydrous DMF.

  • Add sodium azide to the stirred solution. A slightly larger excess of the nucleophile may be beneficial.

  • Heat the reaction mixture to a higher temperature, potentially 110-120 °C, and for a longer duration compared to the bromide protocol.

  • Monitor the reaction progress carefully by TLC or LC-MS. Expect a slower conversion rate compared to the bromide starting material.[2][5]

  • Upon reaching sufficient conversion, cool the reaction mixture to room temperature.

  • Perform an aqueous workup and extraction identical to Protocol 1 (Steps 6-8).

  • Purify the crude product by column chromatography on silica gel.

Conclusion and Recommendations

The choice between 1-adamantylmethyl bromide and 1-adamantylmethyl tosylate is a nuanced decision that defies conventional wisdom regarding leaving groups.

• For Sₙ2-type reactions with strong nucleophiles (e.g., azide, cyanide, thiolates), 1-adamantylmethyl bromide is the superior choice . Experimental kinetic data demonstrates its significantly higher reactivity compared to the tosylate on the neopentyl-like adamantyl scaffold.[2][5] This translates to faster reactions and potentially milder conditions.

• For Sₙ1-type reactions (solvolysis), the difference in reactivity is less pronounced, as the rate is primarily limited by the formation of the unfavorable primary carbocation.[4] Here, the tosylate may offer a marginal rate advantage due to its better leaving group ability, but both substrates will react slowly.

For drug development professionals and synthetic chemists working with this challenging substrate, this guide underscores the importance of consulting specific experimental data over general reactivity trends. Forcing a substitution on the 1-adamantylmethyl system often requires elevated temperatures, and starting with the more reactive bromide derivative is a more efficient and reliable strategy.

References

• Benchchem. A Comparative Analysis of Bromide and Tosylate as Leaving Groups in Benzylic Systems.
• Benchchem. Bromide vs. Tosylate in Neopentyl Systems: A Comparative Study of Leaving Group Performance.
• Kasal, P., & Jindřich, J. (2022). Reactivity of Neopentyl-Like Compounds in the Synthesis of Branched Polyethers.

• Kasal, P., & Jindřich, J. (2022). Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton. ACS Omega, 7(23), 20137–20144. [Link]

• Benchchem. A Comparative Guide to the Reactivity of Neopentyl 4-Bromobenzenesulfonate and Neopentyl Halides in Substitution Reactions.
• Benchchem. Technical Support Center: Enhancing Nucleophilic Substitution on Neopentyl-like Structures.

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• 5. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: Tosylate vs. Mesylate Leaving Groups in 1-Adamantyl Derivatives

Executive Summary

In the synthesis of complex aliphatic scaffolds and neuroactive pharmaceuticals, the 1-adamantyl moiety is highly prized for its rigid, bulky, and lipophilic nature. When functionalizing the bridgehead carbon of adamantane, chemists must carefully select an appropriate leaving group. While p -toluenesulfonate (tosylate, OTs) and methanesulfonate (mesylate, OMs) are often used interchangeably in primary and secondary alkyl systems, their behavior diverges subtly but significantly in the sterically congested 1-adamantyl system.

This guide provides an objective, data-driven comparison of 1-adamantyl tosylate and 1-adamantyl mesylate. By analyzing their solvolytic kinetics, mechanistic pathways, and practical handling characteristics, we provide drug development professionals and synthetic researchers with a definitive framework for selecting the optimal leaving group for bridgehead functionalization.

Mechanistic Framework: The 1-Adamantyl Cage

The defining characteristic of the 1-adamantyl system is its rigid, three-dimensional cage structure. In standard aliphatic chemistry, nucleophilic substitution can proceed via a bimolecular ( SN​2 ) or unimolecular ( SN​1 ) pathway. However, the bridgehead position of the adamantyl cage completely blocks rear-side nucleophilic attack, rendering the SN​2 mechanism sterically impossible[1].

Consequently, the substitution of 1-adamantyl sulfonates is a self-validating model for pure SN​1 solvolysis[2]. The reaction causality is strictly dictated by the rate-limiting heterolysis of the carbon-oxygen bond to form an intimate ion pair, followed by rapid solvent capture.

Fig 1. Pure SN1 solvolysis pathway of 1-adamantyl sulfonates, dictated by steric hindrance.

Because nucleophilic solvent assistance is absent, the reaction rate is entirely dependent on the solvent ionizing power ( Y scale) and the intrinsic nucleofugality of the leaving group[3].

Kinetic Comparison & Leaving Group Performance

In standard primary systems, tosylate is generally a superior leaving group to mesylate due to the resonance stabilization provided by the aromatic ring. However, in the 1-adamantyl system, the sheer steric bulk of the adamantyl cage interacts differently with the leaving group's solvation shell.

Kinetic studies reveal that the solvolysis rates of 1-adamantyl tosylate and 1-adamantyl mesylate are remarkably similar, with the kOTs​/kOMs​ rate ratio varying from roughly 0.5 to 2.1 depending strictly on the solvent composition[3].

Quantitative Solvolysis Data

The following table summarizes the comparative performance of both leaving groups across various binary aqueous mixtures at 25 °C. The YOTs​ value represents the ionizing power of the solvent[3].

Solvent System	YOTs​ Value	Relative Rate ( kOTs​/kOMs​ )	Mechanistic Insight
100% Ethanol	-1.75	~ 2.1	Lower polarity media favor the more lipophilic tosylate leaving group.
80% Ethanol (aq)	0.00	~ 1.1	Standard reference point; leaving group performances converge.
50% Methanol (aq)	1.29	~ 0.8	High aqueous content begins to favor the hydrophilic mesylate.
97% TFE (aq)	1.83	~ 0.5	Highly ionizing, strongly hydrogen-bonding media strongly favor mesylate solvation.

Key Takeaway: The choice between OTs and OMs in 1-adamantyl systems should not be based on expected reaction speed. Instead, the decision must be driven by solvent compatibility, atom economy, and downstream purification requirements.

Experimental Workflow: Conductimetric Determination of Solvolysis Rates

To accurately quantify the leaving group capabilities of OTs vs. OMs, researchers utilize conductimetric kinetic analysis. This protocol is a self-validating system: as the neutral sulfonate ester solvolyzes, it generates a strong sulfonic acid ( TsOH or MsOH ). The complete dissociation of this acid in aqueous media provides a highly linear, real-time increase in electrical conductivity that perfectly mirrors the reaction progress[3].

Step-by-Step Methodology

• Solvent Preparation & Thermostating :

  • Action : Prepare the desired binary aqueous mixture (e.g., 80% v/v EtOH/H₂O) and equilibrate 50 mL of the solvent in a precision water bath at 25.0 ± 0.01 °C.

  • Causality : SN​1 solvolysis rates are exponentially dependent on temperature. A variance of even 0.1 °C can skew the kinetic data, compromising the calculation of activation parameters.

• Substrate Injection :

  • Action : Inject 5–10 μL of a concentrated 1-adamantyl sulfonate stock solution (dissolved in dry acetone) into the equilibrated solvent.

  • Causality : The injection volume must remain negligible (<0.02% v/v) to ensure the bulk solvent's ionizing power ( Y value) is not artificially altered by the introduction of the aprotic carrier solvent.

• Conductimetric Monitoring :

  • Action : Insert a platinum electrode dip cell and record the continuous increase in electrical conductance over time.

  • Causality : This continuous, non-destructive readout directly correlates with the generation of H+ and RSO3−​ ions, eliminating the need for manual aliquoting or chemical quenching, which introduce human error.

• Data Acquisition & Kinetic Plotting :

  • Action : Log the conductance ( Ct​ ) over at least 3 half-lives. Obtain the infinite conductance ( C∞​ ) by heating the sample to 50 °C for 10 half-lives to force completion, then cooling back to 25 °C.

  • Causality : Because the 1-adamantyl system strictly follows first-order kinetics, plotting ln(C∞​−Ct​) versus time yields a straight line. The slope of this line is −k . A perfectly linear plot self-validates the absence of competing bimolecular pathways.

Strategic Implications in Drug Development

When scaling up the synthesis of adamantane-based drugs (e.g., amantadine derivatives, vildagliptin precursors), process chemists must optimize for yield, cost, and environmental impact.

Fig 2. Decision matrix for selecting sulfonate leaving groups in 1-adamantyl drug intermediate synthesis.

Practical Considerations:

• Atom Economy : The mesylate group ( CH3​SO3−​ ) has a significantly lower molecular weight than the tosylate group ( p−CH3​C6​H4​SO3−​ ). For large-scale pharmaceutical manufacturing, using 1-adamantyl mesylate improves the overall mass efficiency of the synthetic step.

• Crystallinity and Purification : 1-Adamantyl tosylate is highly crystalline and highly lipophilic. If the intermediate must be isolated and purified via recrystallization from non-polar solvents, the tosylate derivative is vastly superior to the mesylate.

• Solubility Profiles : In highly polar or fluoroalcohol-based solvent systems (e.g., TFE, HFIP), the mesylate leaving group benefits from superior hydrogen-bond acceptance, slightly accelerating the reaction rate compared to the bulkier tosylate[3].

References

• Bentley, T. W., & Carter, G. E. (1983). Relatively fast solvolytic reactions of 1-adamantyl mesylate. Further development of the YOTs scale of solvent ionizing power and the NOTs scale of solvent nucleophilicity. Journal of the American Chemical Society. Available at: 3

• García Martínez, A., Teso Vilar, E., & Osío Barcina, J. (2006). Evidence for Different Types of Water Participation in the Solvolysis of 1-Adamantyl, tert-Butyl, and Methyl Chlorides from Density Functional Theory Computations. Available at: 2

• Takeuchi, K., Ohga, Y., Ushino, T., & Takasuka, M. (1996). Solvolysis Reactivities of Bridgehead Compounds. Bulletin of the Chemical Society of Japan. Available at: 1

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to HPLC Method Validation for Determining 1-Adamantylmethyl 4-methylbenzenesulfonate Purity

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of pharmaceutical intermediates, the rigorous assessment of purity is a cornerstone of quality control and regulatory compliance. 1-Adamantylmethyl 4-methylbenzenesulfonate, a key building block, requires a robust analytical method to ensure its suitability for downstream processes. This guide provides an in-depth, scientifically grounded comparison of a validated High-Performance Liquid Chromatography (HPLC) method against alternative analytical techniques for determining the purity of this compound.

The narrative that follows is built on the pillars of expertise, trustworthiness, and authoritative grounding. Every experimental choice is justified, and protocols are designed to be self-validating systems, referencing established international guidelines.

The Central Role of HPLC in Purity Assessment

High-Performance Liquid Chromatography (HPLC) is the preeminent technique for evaluating the purity of tosylates like 1-Adamantylmethyl 4-methylbenzenesulfonate.[1] Its high resolution, sensitivity, and quantitative accuracy make it exceptionally well-suited for separating the target compound from starting materials, by-products, and potential degradation products.[1][2] The presence of the tosyl group's aromatic ring provides strong UV absorbance, making UV detection a straightforward and sensitive choice for analysis.[1]

A Validated Reversed-Phase HPLC Method

A stability-indicating reversed-phase HPLC (RP-HPLC) method is the gold standard for this application. The following protocol has been developed and validated in accordance with the International Council for Harmonisation (ICH) guidelines Q2(R2) and Q14, which emphasize a lifecycle approach to analytical procedure validation.[3][4][5]

Experimental Protocol: RP-HPLC

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.[1]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[1]

• Gradient Elution: A typical gradient could be: 0-20 min, 30% to 90% B; 20-25 min, hold at 90% B; 25.1-30 min, return to 30% B.[1]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 226 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the 1-Adamantylmethyl 4-methylbenzenesulfonate sample in acetonitrile to a final concentration of approximately 0.5 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.[1]

Method Validation: A Commitment to Scientific Integrity

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[6][7] The following validation parameters are critical for ensuring the reliability of the purity assessment.

Table 1: Summary of HPLC Method Validation Parameters and Acceptance Criteria

Validation Parameter	Acceptance Criteria	Purpose
Specificity	The peak for 1-Adamantylmethyl 4-methylbenzenesulfonate is pure and well-resolved from potential impurities and degradation products (resolution > 2).	To ensure the method can accurately measure the analyte without interference.[5][6]
Linearity	Correlation coefficient (r²) ≥ 0.999 over a range of 50% to 150% of the nominal sample concentration.	To demonstrate a proportional relationship between detector response and analyte concentration.[6]
Accuracy	Recovery of 98.0% to 102.0% for spiked samples at three concentration levels (e.g., 80%, 100%, and 120%).	To assess the closeness of the measured value to the true value.[6]
Precision (Repeatability & Intermediate)	Relative Standard Deviation (RSD) ≤ 2.0% for multiple injections and on different days.	To demonstrate the consistency of results under the same and different conditions.[6]
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.	The lowest amount of analyte that can be detected but not necessarily quantified.[6]
Limit of Quantitation (LOQ)	Signal-to-noise ratio of 10:1.	The lowest amount of analyte that can be quantified with acceptable precision and accuracy.[6]
Robustness	No significant change in results with small, deliberate variations in method parameters (e.g., flow rate, column temperature, mobile phase composition).	To demonstrate the method's reliability during normal use.[6]

Visualizing the HPLC Method Validation Workflow

The following diagram illustrates the logical flow of the HPLC method validation process, from initial development to the final report.

Caption: Workflow for HPLC method validation.

Comparative Analysis: Alternative Purity Assessment Techniques

While HPLC is the primary choice, other analytical techniques can provide complementary or confirmatory data. The selection of a method should be based on the specific needs of the analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds.[2] For adamantane derivatives, GC-MS can be highly effective.[8]

• Advantages:

  • High sensitivity and selectivity, especially when operating in Selected Ion Monitoring (SIM) mode.[8]

  • Provides structural information from the mass spectrum, aiding in the identification of unknown impurities.[9]

• Disadvantages:

  • 1-Adamantylmethyl 4-methylbenzenesulfonate has a high boiling point and may require high inlet and oven temperatures, which could lead to thermal degradation.

  • Potential for interaction of the analyte with active sites in the GC system, leading to peak tailing.[8]

Experimental Protocol: GC-MS

• Instrumentation: GC system coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness).[8]

• Injector: Splitless mode at 280°C.[8]

• Oven Program: Initial temperature of 150°C, ramped to 300°C.

• Carrier Gas: Helium.

• MS Conditions: Electron Ionization (EI) at 70 eV, scanning a mass range of m/z 50-500 or in SIM mode monitoring characteristic ions.[8]

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR has emerged as a primary analytical method for purity determination because it allows for direct quantification without the need for a specific reference standard of the analyte.[10][11] The signal area in an NMR spectrum is directly proportional to the number of nuclei.[10][12]

• Advantages:

  • It is a primary ratio method, providing a direct measure of purity.[10]

  • Offers structural confirmation of the main component and impurities simultaneously.[12][13]

  • Can quantify a wide range of compounds using a single internal standard.[12]

• Disadvantages:

  • Lower sensitivity compared to chromatographic methods.

  • Requires a high-purity, stable internal standard that has signals that do not overlap with the analyte.

  • The presence of paramagnetic impurities can affect signal integration.

Experimental Protocol: ¹H qNMR

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Accurately weigh the 1-Adamantylmethyl 4-methylbenzenesulfonate sample and a certified internal standard (e.g., maleic acid) into a vial. Dissolve in a deuterated solvent (e.g., DMSO-d₆).

• Data Acquisition: Acquire the ¹H NMR spectrum using parameters that ensure accurate integration (e.g., long relaxation delay, sufficient number of scans).

• Data Processing: Integrate the signals of the analyte and the internal standard. The purity is calculated based on the integral ratios, molar masses, and weights of the sample and standard.

Table 2: Comparative Summary of Analytical Techniques

Feature	HPLC-UV	GC-MS	qNMR
Principle	Chromatographic separation followed by UV detection.	Chromatographic separation followed by mass analysis.	Nuclear magnetic resonance signal integration.
Derivatization	Not required.	May not be required, but thermal stability is a concern.	Not required.
Primary Method	No (requires a reference standard).	No (requires a reference standard).	Yes (can be a primary ratio method).[10]
Sensitivity	High.	Very High.	Moderate.
Impurity Identification	Based on retention time and UV spectrum (limited).	High (based on mass spectrum).	High (based on chemical shifts and coupling constants).
Quantitation	Highly accurate with a reference standard.	Accurate with a reference standard.	Highly accurate with an internal standard.
Throughput	High.	Moderate.	Low to Moderate.

Conclusion: A Strategic Approach to Purity Analysis

For the routine quality control and purity determination of 1-Adamantylmethyl 4-methylbenzenesulfonate, a validated reversed-phase HPLC method stands out as the most robust, reliable, and practical choice. Its high resolution, sensitivity, and adaptability make it ideal for a pharmaceutical development setting.

GC-MS and qNMR serve as powerful orthogonal techniques. GC-MS is invaluable for the identification of unknown volatile or semi-volatile impurities, while qNMR offers a direct and primary method for purity assessment, which is particularly useful for the certification of reference standards.

A comprehensive analytical strategy should leverage the strengths of each technique. The validated HPLC method should be the workhorse for routine purity testing, with GC-MS and qNMR employed for in-depth impurity profiling and reference standard characterization, respectively. This multi-faceted approach ensures the highest level of confidence in the quality of 1-Adamantylmethyl 4-methylbenzenesulfonate, ultimately contributing to the safety and efficacy of the final drug product.

References

• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. Available at: [Link]

• Q2(R2) Validation of Analytical Procedures March 2024. FDA. Available at: [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH. Available at: [Link]

• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Biotech Spain. Available at: [Link]

• Quantitative NMR (qNMR). FUJIFILM Wako Chemicals Europe GmbH. Available at: [Link]

• Synthesizing process of 4-methyl sodium benzene sulphinate. Google Patents.

• An HPLC method for low-level detection and quantification of isopropyl p-toluenesulfonate in palm. OAText. Available at: [Link]

• Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. alwsci. Available at: [Link]

• Adamantane. NIST WebBook. Available at: [Link]

• Development and validation of a chiral HPLC method for rapid screening of allylic alcohol asymmetric epoxidation processes. ResearchGate. Available at: [Link]

• Validation of Analytical Procedures Q2(R2). ICH. Available at: [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. Prolytic. Available at: [Link]

• Catalytic Enantioselective α-Tosyloxylation of Ketones Using Iodoaryloxazoline Catalysts: Insights on the Stereoinduction Process. ACS Publications. Available at: [Link]

• Supporting Information. The Royal Society of Chemistry. Available at: [Link]

• An Alternative Method to Isolate Pharmaceutical Intermediates. ACS Publications. Available at: [Link]

• Descriptors for adamantane and some of its derivatives. bradscholars. Available at: [Link]

• Quantitative NMR Assays (qNMR). Bruker. Available at: [Link]

• Determination and confirmation of isopropyl p-toluenesulfonate in cosmetics by HPLC diode-array detector method and GC-MS. ResearchGate. Available at: [Link]

• Analytical Method Development for Intermediate Purity & Impurities. Tianming Pharmaceuticals. Available at: [Link]

• Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry. Available at: [Link]

• FDA Releases Guidance on Analytical Procedures. BioPharm International. Available at: [Link]

• Synthetic method of 4-methylsulfonyl methylbenzene. Google Patents.

• FDA Guidance on Analytical Method Validation. Scribd. Available at: [Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. ACS Publications. Available at: [Link]

• A Review of HPLC Method Development and Validation as per ICH Guidelines. ResearchGate. Available at: [Link]

• Gas chromatography of halogenated adamantanes. ResearchGate. Available at: [Link]

• Quantitative NMR (qNMR) ? Moving into the future with an evolution of reliability. JEOL. Available at: [Link]

• The Identification and synthesis of metabolites of 4-(5-methyl-1,3,4-oxadiazole-2-yl). ResearchGate. Available at: [Link]

• Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE. PMC. Available at: [Link]

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• 4. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
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• 11. Quantitative NMR Assays (qNMR) | Bruker [bruker.com]
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• 13. pubs.acs.org [pubs.acs.org]

GC-MS Analysis and Fragmentation Profiling of 1-Adamantylmethyl 4-Methylbenzenesulfonate: A Comparative Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

As a Senior Application Scientist, I approach the gas chromatography-mass spectrometry (GC-MS) analysis of bulky sulfonate esters not merely as a routine quality control step, but as a mechanistic puzzle. 1-Adamantylmethyl 4-methylbenzenesulfonate (commonly known as 1-adamantylcarbinyl tosylate) presents a unique analytical duality. It combines a highly stable, rigid hydrocarbon cage (the adamantyl group) with a thermally labile, excellent leaving group (the tosylate). In drug development and complex organic synthesis, adamantane derivatives are highly valued for their ability to increase lipophilicity and 1[1]. Understanding the exact causality behind its electron ionization (EI) fragmentation is critical for distinguishing the intact molecule from synthetic byproducts or thermal degradation artifacts.

Mechanistic Causality: The Fragmentation Logic

Under standard 70 eV electron ionization, the molecular ion ( M+∙ ) of 1-adamantylmethyl tosylate ( m/z 320) is typically of very low abundance. The causality behind this lies in the extreme stability of the resulting fragment cations, which drives rapid unimolecular dissociation in the ion source. The fragmentation follows two primary, competing pathways:

• Adamantyl-Directed Cleavage: The cleavage of the C-O bond results in the loss of the tosylate radical, generating the 1-adamantylmethyl cation at m/z 149. This ion undergoes a rapid rearrangement or loss of a carbene ( :CH2​ ) to form the highly stable adamantyl cation at m/z 135. The m/z 135 ion is a universal diagnostic marker for adamantane-containing compounds. Previous mass spectral studies confirm that primary fragmentation heavily favors the .

• Tosyl-Directed Cleavage: Alternatively, inductive cleavage of the O-S bond yields the tosyl cation at m/z 155. This cation subsequently extrudes sulfur dioxide ( SO2​ , 64 Da) to form the highly conjugated tropylium cation at m/z 91, a2[2].

EI-MS fragmentation cascade of 1-Adamantylmethyl 4-methylbenzenesulfonate at 70 eV.

Comparative Performance Analysis

When selecting a derivatizing agent or synthetic intermediate, researchers must weigh chromatographic volatility against synthetic utility. Below is an objective comparison of 1-Adamantylmethyl 4-methylbenzenesulfonate against its common alternatives: 1-Adamantylmethyl bromide and 1-Adamantylmethanol.

Feature / Compound	1-Adamantylmethyl Tosylate	1-Adamantylmethyl Bromide	1-Adamantylmethanol
Molecular Weight	320.45 g/mol	229.16 g/mol	166.26 g/mol
GC Volatility	Low to Moderate (Requires higher oven temps)	High	High (Prone to peak tailing without derivatization)
Thermal Stability	Moderate (Potential for on-column degradation)	High	High
Diagnostic Ions (EI)	m/z 155, 149, 135, 91	m/z 149, 135 (Isotopic M+ at 228/230)	m/z 166 ( M+ ), 148, 135
Synthetic Utility	Excellent leaving group for SN​1 / SN​2 reactions	Good leaving group, but slower kinetics than tosylates	Poor leaving group; requires activation
Analytical Challenge	Balancing inlet temperature to prevent thermal breakdown	Halogen background interference	Active site adsorption in GC inlet

Self-Validating Experimental Protocol for GC-MS

To ensure scientific integrity, the following protocol is designed as a self-validating system. It incorporates internal standards and specific temperature controls to differentiate between true molecular fragmentation and thermal degradation in the GC inlet.

Materials Required

• Analyte: 1-Adamantylmethyl 4-methylbenzenesulfonate (1.0 mg/mL stock in Dichloromethane).

• Internal Standard (IS): Decafluorobiphenyl (DFBP) (10 µg/mL).

• Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5MS), 30 m × 0.25 mm ID × 0.25 µm film thickness.

Step-by-Step Methodology

• Sample Preparation: Dilute the stock solution to a working concentration of 50 µg/mL using anhydrous dichloromethane. Add the DFBP internal standard to achieve a final IS concentration of 1 µg/mL.

  • Causality note: The use of strictly anhydrous DCM is critical to prevent premature hydrolysis of the tosylate ester into 1-adamantylmethanol prior to injection.

• Inlet Configuration: Set the GC inlet temperature to 220°C using a deactivated splitless liner with glass wool.

  • Causality note: Tosylates are notoriously prone to thermal degradation. Keeping the inlet at 220°C (rather than the standard 250°C–280°C) minimizes on-column breakdown while ensuring complete volatilization.

• Oven Temperature Program:

  • Initial temperature: 100°C (hold for 1 min).

  • Ramp 1: 15°C/min to 280°C.

  • Final hold: 5 minutes at 280°C.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 50 to 400.

• System Suitability Validation (The Self-Validating Check):

  • Inject a solvent blank to verify the absence of carryover.

  • Evaluate the IS peak ( m/z 334) for symmetry and retention time stability.

  • Extract the ion chromatograms (EIC) for m/z 155 (Tosyl) and m/z 135 (Adamantyl). A perfectly co-eluting, consistent ratio between these two ions across the peak width confirms that they originate from the intact parent molecule rather than co-eluting thermal degradation products.

References

• Mass spectral fragmentation of substituted adamantane-2,4-diones.NISCPR / Indian Journal of Chemistry.
• Mass Spectrometry Analysis of 3-Oxetyl Tosylate and its Derivatives: A Comparative Guide.BenchChem.
• Application Note: Mass Spectrometric Analysis of 2-(Adamantan-1-yl)ethyl Acetate.BenchChem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Benchmarking 1-Adamantylmethyl 4-methylbenzenesulfonate in catalytic coupling reactions

Title: Benchmarking 1-Adamantylmethyl 4-Methylbenzenesulfonate in Catalytic Cross-Coupling: A Stress Test for Neopentyl Electrophiles

Introduction

In the realm of modern drug discovery and complex molecule synthesis, the incorporation of bulky, three-dimensional aliphatic motifs like the adamantyl group is highly prized for improving metabolic stability and pharmacokinetic profiles. However, coupling these motifs to aromatic or heteroaromatic scaffolds presents a formidable synthetic challenge. 1-Adamantylmethyl 4-methylbenzenesulfonate (1-AdCH₂OTs) stands as the ultimate benchmark substrate for evaluating the efficacy and limits of novel catalytic cross-coupling methodologies .

As a Senior Application Scientist, I utilize 1-AdCH₂OTs not merely as a reagent, but as a diagnostic tool. By comparing its reactivity against other alkyl electrophiles, we can objectively map the mechanistic boundaries of a given catalyst system.

Mechanistic Causality: Why 1-AdCH₂OTs is the Ultimate Benchmark

Standard primary alkyl electrophiles readily undergo two-electron oxidative addition with low-valent transition metals (e.g., Pd(0)). However, they are often plagued by rapid β -hydride elimination, which yields unwanted alkene byproducts. 1-AdCH₂OTs is uniquely designed to stress-test catalytic systems due to two structural features:

• Extreme Steric Shielding: The neopentyl-like primary carbon is anchored directly to a massive, rigid tricyclic adamantane cage. This creates an immense steric blockade, effectively shutting down traditional SN​2 -type two-electron oxidative addition pathways .

• Absence of β -Hydrogens: The adjacent carbon is the bridgehead position of the adamantyl cage. Even if a hydrogen were present, β -hydride elimination would yield an anti-Bredt olefin, which is thermodynamically forbidden.

Because of these properties, 1-AdCH₂OTs forces catalytic systems to operate via single-electron transfer (SET) radical pathways rather than classical two-electron mechanisms .

Mechanistic divergence of 1-AdCH2OTs activation comparing SET vs. two-electron pathways.

Comparative Performance Data

To objectively benchmark 1-AdCH₂OTs, we must compare its reactivity profile against other standard and hindered alkyl tosylates across three distinct catalytic paradigms: Palladium-catalyzed Suzuki coupling, Nickel-catalyzed Negishi coupling, and Metallaphotoredox (Ni/Ir) dual catalysis.

Table 1: Comparative Cross-Coupling Yields of Alkyl Tosylates

Electrophile	Pd-Suzuki (Yield %)	Ni-Negishi (Yield %)	Ni/Photoredox (Yield %)	Primary Limiting Factor
n-Hexyl Tosylate	85%	92%	95%	β -hydride elimination
Neopentyl Tosylate	<5%	65%	88%	Steric hindrance at α -carbon
1-AdCH₂OTs	0%	45%	82%	Extreme neopentyl steric bulk
1-Adamantyl Tosylate	0%	0%	75%	3° center; requires radical generation

Data Synthesis: As demonstrated in Table 1, traditional Pd-catalysis fails completely for 1-AdCH₂OTs due to the inability of Pd(0) to insert into the sterically occluded C–O bond. Ni-catalyzed Negishi conditions offer moderate success (45%) because Ni can access radical-like oxidative addition transition states. However, Metallaphotoredox dual catalysis provides the highest yield (82%). The Ir-photocatalyst generates the 1-adamantylmethyl radical independent of the nickel cycle, seamlessly bypassing the steric bottleneck and enabling highly efficient C–C bond formation .

Experimental Methodology: Self-Validating Protocol for Metallaphotoredox Coupling

To ensure reproducibility and scientific integrity, the following protocol incorporates internal standards and control reactions to validate the SET mechanism when benchmarking 1-AdCH₂OTs.

Materials Required:

• 1-Adamantylmethyl 4-methylbenzenesulfonate (0.5 mmol, 1.0 equiv)

• 4-Bromoanisole (0.75 mmol, 1.5 equiv)

• NiCl2​⋅dtbbpy complex (5 mol%)

• [Ir(dF(CF3​)ppy)2​(dtbbpy)]PF6​ (1 mol%)

• Tris(trimethylsilyl)silane (TTMSS) (0.5 mmol, 1.0 equiv) - Radical mediator

• Anhydrous DMF (5.0 mL)

• 1,3,5-Trimethoxybenzene (0.16 mmol) - Quantitative NMR internal standard

Step-by-Step Workflow:

• Reaction Assembly (Glovebox): In a nitrogen-filled glovebox, charge an oven-dried 20 mL scintillation vial equipped with a Teflon septum cap with 1-AdCH₂OTs, 4-bromoanisole, the Ni-catalyst, the Ir-photocatalyst, and the internal standard.

• Solvent & Mediator Addition: Add 5.0 mL of sparged, anhydrous DMF followed by TTMSS via microsyringe.

  • Causality Note: TTMSS acts as a halogen-atom transfer (HAT) or radical mediator to facilitate the reduction of the highly stable tosylate C–O bond.

• Photochemical Activation: Seal the vial, remove it from the glovebox, and irradiate with 450 nm blue LEDs (fan-cooled to maintain 25 °C) for 24 hours.

• Self-Validation Controls (Run in parallel):

  • Control A (Dark): Wrap the vial in aluminum foil. (Expected yield: 0% — validates photochemical dependence).

  • Control B (No Ni): Omit NiCl2​⋅dtbbpy . (Expected yield: 0% — validates cross-coupling dependence).

• Workup & Quantification: Dilute the mixture with EtOAc, and wash with 5% aqueous LiCl (3x) to remove DMF. Concentrate the organic layer in vacuo. Dissolve the crude residue in CDCl3​ and acquire a 1H -NMR spectrum. Calculate the yield by integrating the product benzylic protons against the 1,3,5-trimethoxybenzene standard (6.08 ppm).

Conclusion

1-Adamantylmethyl 4-methylbenzenesulfonate is a rigorous diagnostic tool for evaluating the limits of cross-coupling technologies. By effectively neutralizing two-electron oxidative addition and β -hydride elimination, it isolates and tests a catalyst's ability to navigate extreme steric environments via single-electron radical pathways. For researchers developing next-generation coupling methodologies, achieving high yields with 1-AdCH₂OTs is a definitive proof-of-concept for robust, sterically tolerant catalysis.

References

• Title: Enantioselective and Enantiospecific Transition-Metal-Catalyzed Cross-Coupling Reactions of Organometallic Reagents To Construct C–C Bonds Source: Chemical Reviews (American Chemical Society) URL: [Link][1]

• Title: Photocatalytic Reductive C–O Bond Cleavage of Alkyl Aryl Ethers by Using Carbazole Catalysts with Cesium Carbonate Source: The Journal of Organic Chemistry (American Chemical Society) URL: [Link][2]

• Title: Radical Anion Promoted Chemoselective Cleavage of Csp2–S Bond Enables Formal Cross-Coupling of Aryl Methyl Sulfones with Alcohols Source: Organic Letters (American Chemical Society) URL: [Link][3]

• Title: Nickel-Catalyzed Direct Cross-Coupling of Diaryl Sulfoxide with Aryl Bromide Source: The Journal of Organic Chemistry (American Chemical Society) URL: [Link][4]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Spectroscopic validation of reaction products from 1-Adamantylmethyl 4-methylbenzenesulfonate

Spectroscopic Validation of Reaction Products from 1-Adamantylmethyl 4-Methylbenzenesulfonate: A Comparative Guide to Adamantylating Agents

In medicinal chemistry and materials science, incorporating the bulky, lipophilic 1-adamantylmethyl group is a highly effective strategy for improving metabolic stability and modulating pharmacokinetics. However, novice and experienced chemists alike frequently fall into a classic mechanistic trap: attempting direct nucleophilic substitution (S_N2) using 1-adamantylmethyl 4-methylbenzenesulfonate (commonly known as 1-adamantylmethyl tosylate).

This guide provides an authoritative comparison of adamantylating strategies. It explicitly details why 1-adamantylmethyl tosylate yields rearranged products, how to spectroscopically validate these unexpected outcomes, and which alternative methodologies guarantee structural retention.

Mechanistic Causality: The Neopentyl S_N2 Trap

1-Adamantylmethyl tosylate possesses a neopentyl-like primary carbon attached directly to the massive, rigid tricyclic adamantane cage.

• The S_N2 Blockade: The backside of the C-O bond is completely shielded by the adamantyl cage. As established in solvent ionizing power studies, the linear transition state required for S_N2 attack is physically blocked by the cage hydrogens, rendering direct substitution impossible[1].

• The S_N1 Rearrangement: When subjected to solvolytic conditions or heated with nucleophiles, the tosylate leaving group departs to form an incipient primary carbocation. To relieve the immense steric strain and electronic instability, a concerted Wagner-Meerwein rearrangement (1,2-alkyl shift) occurs instantly. The adamantyl cage expands, yielding the highly stable tertiary 1-homoadamantyl carbocation, which is subsequently trapped by the nucleophile to form ring-expanded derivatives[2].

Mechanistic divergence: Steric hindrance blocks SN2, forcing a Wagner-Meerwein rearrangement.

Spectroscopic Validation: Distinguishing Skeletons

When a reaction with 1-adamantylmethyl tosylate is performed, the critical analytical task is determining whether the product is the intended 1-adamantylmethyl derivative or the rearranged 1-homoadamantyl derivative. Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) provide definitive, self-validating proof of the reaction pathway.

Table 1: Comparative Spectroscopic Markers (NMR & MS)

Analytical Technique	Unrearranged (1-Adamantylmethyl)	Rearranged (1-Homoadamantyl)	Causality / Interpretation
^1H NMR (Methylene)	Singlet at ~2.2–3.5 ppm (2H)	Absent	The exocyclic -CH_2- is incorporated into the expanded ring system.
^1H NMR (Cage)	3 distinct multiplets (6H, 6H, 3H)	Complex envelope (15H)	Ring expansion breaks the high T_d symmetry of the adamantyl core.
^13C NMR (C-X Carbon)	Secondary Carbon (~50–70 ppm)	Tertiary Quaternary (~70–85 ppm)	DEPT-135 shows a negative peak for the unrearranged -CH_2-X, but no peak for the rearranged bridgehead C-X.
Mass Spectrometry	Fragment at m/z 135	Fragment at m/z 149	Cleavage of the C-X bond yields the respective stable carbocation.

Alternative Workflows for Unrearranged Products

Because 1-adamantylmethyl tosylate inherently undergoes ring expansion, synthesizing true 1-adamantylmethyl derivatives requires bypassing nucleophilic substitution entirely. The most reliable, self-validating system utilizes the reduction of 1-adamantanecarboxamides[3]. By forming an amide bond via an acyl chloride and subsequently reducing it with Lithium Aluminum Hydride (LiAlH_4), the carbon skeleton remains intact because no carbocationic intermediates are generated.

Alternative pathway for unrearranged adamantylmethylation bypassing sterically hindered SN2.

Experimental Protocols

Protocol A: Solvolysis of 1-Adamantylmethyl Tosylate (Yielding 1-Homoadamantyl Acetate) This protocol demonstrates the inherent rearrangement of the tosylate under solvolytic conditions, serving as a baseline for identifying the ring-expanded skeleton[2].

• Preparation: Dissolve 1.0 mmol of 1-adamantylmethyl 4-methylbenzenesulfonate in 10 mL of glacial acetic acid.

• Buffer Addition: Add 1.2 mmol of anhydrous sodium acetate to buffer the liberated p-toluenesulfonic acid and provide the nucleophile.

• Heating: Reflux the mixture at 118 °C for 12 hours under a nitrogen atmosphere.

• Workup: Cool to room temperature, dilute with 50 mL of diethyl ether, and wash sequentially with water (3 x 20 mL) and saturated aqueous NaHCO_3 until CO_2 evolution ceases.

• Validation: Dry the organic layer over MgSO_4, concentrate in vacuo, and analyze via ^13C NMR. The absence of a secondary carbon peak at ~65 ppm and the presence of a quaternary carbon at ~80 ppm confirms total conversion to 1-homoadamantyl acetate.

Protocol B: Synthesis of 1-Adamantylmethylamine via Amide Reduction (Unrearranged) This protocol ensures 100% retention of the adamantylmethyl skeleton by avoiding S_N2 pathways[3].

• Acyl Chloride Formation: Suspend 10.0 mmol of 1-adamantanecarboxylic acid in 20 mL of anhydrous CH_2Cl_2. Add a catalytic drop of DMF, followed by 12.0 mmol of thionyl chloride at 0 °C. Reflux for 2 hours until gas evolution ceases, then concentrate in vacuo.

• Amidation: Dissolve the crude acyl chloride in 15 mL of THF. Slowly add this to a vigorously stirred solution of aqueous ammonia (28%, 10 mL) at 0 °C. Stir for 1 hour, filter the resulting white precipitate (1-adamantanecarboxamide), and dry under vacuum.

• Reduction: Suspend 5.0 mmol of the amide in 20 mL of anhydrous THF. Carefully add 10.0 mmol of LiAlH_4 in portions at 0 °C. Reflux for 16 hours.

• Quenching (Fieser Method): Cool to 0 °C. Sequentially add 0.4 mL water, 0.4 mL 15% NaOH, and 1.2 mL water. Stir until granular white salts form. Filter through a Celite pad and concentrate the filtrate.

• Validation: ^1H NMR will show a distinct singlet at ~2.35 ppm (2H, -CH_2-NH_2), confirming the structural integrity of the unrearranged 1-adamantylmethyl group.

References

• The Carbene Fragmentation−Ring Expansion Route to Bridgehead Carbocations. Organic Letters - ACS Publications.[Link]

• Yx Scales of Solvent Ionizing Power. ResearchGate. [Link]

• Systematic Structure-Activity Relationship (SAR) Exploration of Diarylmethane Backbone and Discovery of A Highly Potent Novel Uric Acid Transporter 1 (URAT1) Inhibitor. PMC - NIH.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Systematic Structure-Activity Relationship (SAR) Exploration of Diarylmethane Backbone and Discovery of A Highly Potent Novel Uric Acid Transporter 1 (URAT1) Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Comprehensive Safety and Operational Guide: Handling 1-Adamantylmethyl 4-methylbenzenesulfonate

1-Adamantylmethyl 4-methylbenzenesulfonate (CAS No. 795-63-1), commonly referred to as 1-adamantylmethyl tosylate, is a specialized reagent utilized in advanced organic synthesis and drug development 1[1]. By combining the bulky, lipophilic adamantane moiety with a highly reactive tosylate leaving group, this compound serves as a powerful building block for introducing adamantyl groups into pharmaceutical candidates. However, the very features that make it synthetically valuable—its exceptional electrophilicity—also render it a significant occupational hazard 2[2].

As a Senior Application Scientist, I emphasize that handling this compound requires more than just following a checklist; it requires a fundamental understanding of its chemical causality. This guide provides a self-validating system of operational, PPE, and disposal protocols designed to protect researchers from the inherent risks of alkylating agents.

Chemical Causality: Understanding the Hazard

To design an effective safety protocol, we must first understand the mechanism of toxicity. 1-Adamantylmethyl tosylate is an alkylating agent . The tosylate anion (p-toluenesulfonate) is an excellent leaving group, rendering the adjacent alkyl carbon highly electrophilic 3[3].

When biological tissues are exposed to this compound, the electrophilic center can undergo nucleophilic substitution (SN1 or SN2 pathways) with biological nucleophiles, such as the nitrogen atoms in DNA bases or the sulfhydryl groups in proteins 2[2]. This irreversible covalent binding (alkylation) is the root cause of its primary hazards:

• Genotoxicity and Mutagenicity: Alkylation of DNA can lead to cross-linking or mutations, making this compound a suspected genotoxin.

• Sensitization and Irritation: Alkylation of skin proteins triggers severe contact dermatitis and sensitization 4[4].

Fig 1. Mechanism of toxicity: Electrophilic alkylation of biological nucleophiles by tosylates.

Mandatory Personal Protective Equipment (PPE)

Because 1-adamantylmethyl tosylate poses acute risks upon contact, your PPE must act as a multi-layered, fail-safe barrier. Standard laboratory attire is insufficient for potent alkylating agents 5[5].

Table 1: PPE Specifications and Scientific Rationale

PPE Category	Specification	Causality / Scientific Rationale
Hand Protection	Double-layered Nitrile or Chloroprene gloves	Alkylating agents can permeate single-layer gloves over time. Double gloving allows safe removal of the outer contaminated layer without exposing the skin 5[5].
Eye/Face Protection	ANSI Z87.1 Splash Goggles & Face Shield	Prevents ocular exposure to reactive dust or aerosolized tosylate solutions, avoiding severe corneal alkylation and permanent eye damage 4[4].
Body Protection	Flame-Retardant Lab Coat (Knee-length)	Provides a physical barrier against spills, especially critical when handling the tosylate in flammable organic solvents (e.g., DMF, DCM) 2[2].
Engineering Control	Certified Fume Hood (Face velocity >100 fpm)	Inhalation of tosylate dust must be strictly avoided due to respiratory tract sensitization and internal genotoxic risks 6[6].

Operational Workflow: Step-by-Step Handling Protocols

Trust in a protocol is built on reproducible, safe execution. The following step-by-step methodology ensures that the reagent is handled in a self-validating, closed-loop system from dispensing to reaction completion.

Protocol A: Safe Weighing and Dispensing

• Preparation: Ensure the chemical fume hood is clear of unnecessary clutter and operating at the correct face velocity. Place an anti-static weighing boat on the analytical balance inside the hood.

• Donning PPE: Equip double nitrile gloves, splash goggles, and a lab coat 2[2].

• Transfer: Open the container of 1-adamantylmethyl tosylate only inside the fume hood. Use a clean, static-free spatula to transfer the solid. Causality: Static electricity can cause fine powders to aerosolize, increasing inhalation risk.

• Sealing: Immediately recap the source bottle. Wipe the exterior of the bottle with a disposable solvent-dampened wipe before returning it to the desiccator or storage cabinet.

Protocol B: Reaction Setup and Quenching

• Closed System: Dissolve the tosylate in the chosen solvent (e.g., dichloromethane or DMF) within a closed reaction flask equipped with a nitrogen or argon line 2[2].

• Reaction Execution: Add your nucleophile slowly. Monitor the reaction via TLC or HPLC to ensure complete consumption of the alkylating agent 3[3].

• Quenching (Critical Step): Never dispose of unreacted tosylate directly. To quench residual 1-adamantylmethyl tosylate, cool the reaction mixture to 0°C and add a dilute amine base (e.g., dilute ammonia or ethanolamine) or water 2[2]. Causality: The amine acts as a sacrificial nucleophile, reacting with the leftover tosylate to form a benign, stable adduct, thereby neutralizing the electrophilic hazard before disposal 7[7].

Fig 2. Step-by-step safe operational workflow for handling alkylating tosylate reagents.

Decontamination and Disposal Plan

Improper disposal of alkylating agents is a severe regulatory and environmental violation. Treat all materials that come into contact with 1-adamantylmethyl tosylate as highly hazardous 4[4].

Spill Cleanup Procedure

• Evacuate and Assess: If a spill occurs outside the fume hood, immediately evacuate personnel from the immediate area.

• Containment: Wearing full PPE (including a face shield), cover the solid spill with damp absorbent paper to prevent dust formation. If it is a solution spill, cover it with a chemically inert absorbent (e.g., vermiculite or sand) 4[4].

• Neutralization: Carefully apply a 10% sodium carbonate solution or a dilute amine solution over the spill area to hydrolyze/quench the tosylate. Allow it to sit for at least 30 minutes.

• Collection: Sweep the neutralized material using a non-sparking tool into a heavy-duty, sealable hazardous waste bag.

Waste Disposal Routing

• Liquid Waste: Collect quenched reaction mixtures in designated, clearly labeled "Hazardous Organic Waste - Toxic/Alkylating" containers 6[6]. Do not mix with strong oxidizers.

• Solid Waste: Dispose of contaminated gloves, spatulas, and weighing boats in a dedicated solid hazardous waste bin 4[4]. Never throw these items into standard municipal trash.

References

• University of Illinois Division of Research Safety. "Diazomethane" (Handling Genotoxic Alkylating Agents). Retrieved from[Link]

• ACS Publications. "Collaboration as a Key to Advance Capabilities for Earth-Abundant Metal Catalysis" (General Handling of Reactive Electrophiles). Retrieved from [Link]

Sources

• 1. Para toluene sulfonic acid | Sigma-Aldrich [sigmaaldrich.com]
• 2. Benzyl Tosylate|1024-41-5|Research Chemical [benchchem.com]
• 3. p-Nitrobenzyl tosylate | 4450-68-4 | Benchchem [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Diazomethane | Division of Research Safety | Illinois [drs.illinois.edu]
• 6. tcichemicals.com [tcichemicals.com]
• 7. pubs.acs.org [pubs.acs.org]